Technical Documentation Center

2-Oxo-2-(4-phenylphenyl)acetic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Oxo-2-(4-phenylphenyl)acetic acid
  • CAS: 5449-21-8

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Elucidation of 2-Oxo-2-(4-phenylphenyl)acetic Acid via High-Field NMR

Executive Summary & Molecular Context[1][2] 2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 22965-06-6), frequently referred to as 4-biphenylglyoxylic acid, is a critical synthetic intermediate in the development of non-steroi...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Molecular Context[1][2]

2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 22965-06-6), frequently referred to as 4-biphenylglyoxylic acid, is a critical synthetic intermediate in the development of non-steroidal anti-inflammatory drugs (NSAIDs) such as Felbinac and Fenbufen. Its structure comprises a biphenyl core functionalized with an


-keto acid moiety.

Accurate structural characterization of this compound is challenging due to two primary factors:

  • Solubility & Aggregation: The

    
    -keto acid motif is prone to dimerization and poor solubility in non-polar solvents, leading to broadened signals.
    
  • Conformational Anisotropy: The twist angle between the phenyl rings and the electron-withdrawing nature of the glyoxylic group create complex shielding cones that shift aromatic signals significantly downfield compared to standard biphenyls.

This guide provides a validated protocol for the NMR analysis of this compound, distinguishing it from its common degradation product (4-phenylbenzaldehyde) and its synthetic precursor (biphenyl).

Experimental Protocol

To ensure reproducibility and signal resolution, the following Standard Operating Procedure (SOP) is recommended.

Solvent Selection Strategy

Critical Advisory: Do not use Chloroform-d (


) for quantitative analysis of this compound.
  • Issue: In

    
    , the carboxylic acid proton often broadens into the baseline or disappears due to rapid exchange and dimerization. Furthermore, solubility is often insufficient for 
    
    
    
    acquisition.
  • Solution: Use DMSO-d6 (Dimethyl sulfoxide-d6).[1][2] It disrupts hydrogen-bonded dimers, sharpening the COOH signal and ensuring sufficient solubility (>20 mg/0.6 mL) for carbon detection.

Acquisition Parameters (500 MHz Class Instrument)
ParameterValueRationale
Temperature 298 K (25°C)Standardizes chemical shift references.
Relaxation Delay (D1) 5.0 sEssential for quantitative integration of the quaternary carbons (C=O) which have long T1 times.
Pulse Angle 30°Maximizes signal-to-noise ratio per unit time.
Scans (NS) 16 (1H) / 1024 (13C)High scan count for 13C is required to resolve the low-intensity carbonyls.
Spectral Width -2 to 16 ppm (1H)Ensures the downfield COOH proton (~14 ppm) is not aliased.

Structural Visualization & Numbering

To interpret the spectra below, refer to the following numbering scheme. The "Proximal Ring" is attached to the carbonyl; the "Distal Ring" is the phenyl substituent.

G cluster_0 Distal Ring (B) cluster_1 Proximal Ring (A) cluster_2 Glyoxylic Moiety C4_prime C4' C3_prime C3' C4_prime->C3_prime C2_prime C2' C3_prime->C2_prime C1_prime C1' C2_prime->C1_prime C4 C4 C1_prime->C4 Biaryl Bond C3 C3 C4->C3 C2 C2 C3->C2 C1 C1 C2->C1 C_alpha Cα=O C1->C_alpha C_acid COOH C_alpha->C_acid

Figure 1: Connectivity map. Green nodes = Quaternary aromatic; Blue = Aromatic CH; Red = Para CH; Yellow = Carbonyls.

NMR Spectral Analysis

Solvent: DMSO-d6 | Frequency: 500 MHz

The proton spectrum is dominated by the deshielding effect of the


-keto group, which shifts the ortho protons of the proximal ring significantly downfield compared to a standard biphenyl.
Assignment Table
Chemical Shift (

, ppm)
MultiplicityIntegrationCoupling (

, Hz)
AssignmentMechanistic Insight
14.20 Broad Singlet1H-COOH Highly acidic proton; chemical shift varies with concentration/temperature.
8.05 Doublet (d)2H8.4H-2, H-6 Diagnostic Peak. Deshielded by the magnetic anisotropy of the adjacent C=O group.
7.88 Doublet (d)2H8.4H-3, H-5 Part of the AA'BB' system of the proximal ring.
7.78 Doublet (d)2H7.5H-2', H-6' Ortho protons of the distal ring.
7.53 Triplet (t)2H7.5H-3', H-5' Meta protons of the distal ring.
7.45 Triplet (t)1H7.3H-4' Para proton of the distal ring.
Spectral Logic[5]
  • The "Biphenyl Split": Unlike a monosubstituted benzene, you will see two distinct regions. The proximal ring (H-2/6 and H-3/5) appears as a clean pair of doublets (AA'BB' system) pushed downfield.

  • Impurity Watch: If you observe a sharp singlet at ~10.1 ppm , your sample has undergone decarboxylation to form 4-phenylbenzaldehyde . This is a common artifact of heating during synthesis or workup.

NMR Spectral Analysis

Solvent: DMSO-d6 | Frequency: 125 MHz

The carbon spectrum is the definitive method for confirming the oxidation state of the linker. The presence of two distinct carbonyl signals is the key validator.

Assignment Table
Chemical Shift (

, ppm)
TypeAssignmentNotes
187.5

C=O (Ketone) The

-keto carbonyl. Significantly more deshielded than the acid carbonyl.
166.2

COOH (Acid) Typical range for carboxylic acids.
145.8

C-4 (Proximal) Quaternary carbon at the biaryl junction (proximal side).
139.1

C-1' (Distal) Quaternary carbon at the biaryl junction (distal side).
131.5

C-1 (Proximal) Quaternary carbon attached to the ketone.
130.8

C-2, C-6 Ortho to ketone.
129.5

C-3', C-5' Meta on distal ring.
128.8

C-4' Para on distal ring.
127.6

C-3, C-5 Meta to ketone.
127.4

C-2', C-6' Ortho on distal ring.

Advanced Validation Workflow

To certify the compound identity in a drug development setting, a self-validating workflow using 2D NMR is required.

Workflow cluster_QC QC Checkpoint QC Check 1H for Singlet @ 10ppm (Decarboxylation Check) H1 1H NMR Acquisition Observe AA'BB' system QC->H1 Pass Sample Sample Preparation 20mg in 0.6mL DMSO-d6 Sample->QC Visual Inspection C13 13C NMR Acquisition Verify 2x Carbonyls (187, 166 ppm) H1->C13 HMBC HMBC (Validation) Correlate H-2/6 to Ketone C=O C13->HMBC If ambiguous Final Certificate of Analysis HMBC->Final Confirm Connectivity

Figure 2: Analytical workflow for structural confirmation.

The "HMBC Lock" (Self-Validation)

If there is ambiguity between the ketone and acid carbonyls, run an HMBC (Heteronuclear Multiple Bond Correlation) experiment.

  • The Test: Look for a cross-peak between the protons at 8.05 ppm (H-2/6) and the carbonyl carbons.

  • The Result: H-2/6 will show a strong 3-bond correlation (

    
    ) to the Ketone Carbon (~187 ppm)  but will show NO  correlation to the Acid Carbon (~166 ppm). This definitively assigns the carbonyls and proves the 
    
    
    
    -keto structure.

References

  • Solvent Effects on NMR: Abraham, R. J., et al. "1H chemical shifts in NMR: Part 23, the effect of dimethyl sulphoxide versus chloroform solvent on 1H chemical shifts."[2] Magnetic Resonance in Chemistry, 2006.[2]

  • Biphenyl Derivative Synthesis: "Synthesis of Small Molecule Biphenyl Carboxylic Acids." Asian Journal of Green Chemistry, 2025.[3][4]

  • General NMR Data for Biphenyls: "Spectra and physical data of [1,1'-Biphenyl]-4-carboxylic acid." Royal Society of Chemistry, Supplementary Information.

  • Carbonyl Assignments: "Interpreting C-13 NMR Spectra: Carbonyl Regions." Chemistry LibreTexts.

Sources

Exploratory

Technical Guide: FT-IR Analysis of 2-Oxo-2-(4-phenylphenyl)acetic Acid

Executive Summary & Chemical Context[1][2][3][4] 2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 5703-20-8), also known as 4-biphenylglyoxylic acid, is a critical intermediate in the synthesis of non-steroidal anti-inflammator...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Chemical Context[1][2][3][4]

2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 5703-20-8), also known as 4-biphenylglyoxylic acid, is a critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as felbinac and fenbufen, as well as a key scaffold in photoinitiator chemistry.

From a vibrational spectroscopy standpoint, this molecule presents a unique "dual-carbonyl" signature coupled with a conjugated biphenyl system. Accurate FT-IR analysis requires distinguishing between the


-keto carbonyl, the carboxylic acid carbonyl, and the aromatic ring vibrations. This guide provides a scientifically grounded protocol for the characterization and quality control of this compound.

Molecular Structure & Vibrational Theory

Understanding the connectivity is prerequisite to spectral assignment. The molecule consists of three distinct vibrational domains:

  • The Biphenyl Core: Two benzene rings connected by a single bond. One ring is mono-substituted, and the other is para-substituted.

  • The

    
    -Keto Group:  A ketone carbonyl (
    
    
    
    ) directly conjugated to the aromatic ring.
  • The Carboxylic Acid: A terminal carboxyl group (

    
    ) containing both a carbonyl (
    
    
    
    ) and a hydroxyl (
    
    
    ) moiety.
The "Double Carbonyl" Phenomenon

Unlike simple carboxylic acids,


-keto acids exhibit two distinct carbonyl stretching bands.
  • Ketone

    
    :  Conjugated with the biphenyl ring, lowering its frequency, but stiffened by the adjacent electron-withdrawing carboxyl group.
    
  • Acid

    
    :  Typically appears as a broad, intense band due to hydrogen-bonded dimerization in the solid state.
    

Experimental Protocol

To ensure reproducibility and high signal-to-noise ratios (SNR), the following protocol utilizes Attenuated Total Reflectance (ATR), the industry standard for solid organic acids.

Sample Preparation (ATR Method)
  • Instrument: FT-IR Spectrometer equipped with a Diamond or ZnSe ATR crystal.

  • Pre-Check: Ensure the crystal is clean. Background scan (air) must show flat baseline (no residual peaks at 2350 cm⁻¹ for CO₂ or 3400 cm⁻¹ for H₂O).

  • Sample Loading: Place approximately 5–10 mg of the solid white powder onto the center of the crystal.

  • Contact: Apply pressure using the anvil clamp. Monitor the "live" preview; apply force until the strongest peak (carbonyl region) reaches ~0.4–0.6 Absorbance Units (AU). Over-tightening may damage ZnSe crystals; Diamond is more robust.

Acquisition Parameters
ParameterSettingRationale
Spectral Range 4000 – 600 cm⁻¹Covers all fundamental vibrations.
Resolution 4 cm⁻¹Standard for solids; balances resolution with SNR.
Scans 32 or 64Sufficient to average out random noise.
Apodization Blackman-HarrisMinimizes side-lobes for strong carbonyl bands.
Correction ATR CorrectionOptional: Apply if comparing to transmission (KBr) libraries.

Spectral Analysis & Assignment

The following analysis breaks the spectrum into three critical regions.

Region I: High Wavenumber (4000 – 2500 cm⁻¹)
  • 3300 – 2500 cm⁻¹ (Broad): The hallmark of a carboxylic acid dimer. The

    
     stretch is extremely broad and intense, often superimposing the 
    
    
    
    stretches. It creates a "fermi resonance" pattern or a sloping baseline leading into the carbonyl region.
  • 3060 – 3030 cm⁻¹ (Weak/Shoulder): Aromatic

    
     stretching vibrations from the biphenyl rings. Often visible as small "teeth" on the shoulder of the broad 
    
    
    
    band.
Region II: The Carbonyl "Fingerprint" (1800 – 1600 cm⁻¹)

This is the most diagnostic region for 2-Oxo-2-(4-phenylphenyl)acetic acid. You will observe a split or doublet peak system.[1]

  • ~1740 – 1710 cm⁻¹ (Acid

    
    ):  The carboxylic acid carbonyl.[2] In the solid state, this typically appears at the higher end of this range if monomeric, but the dimer form (common in solids) usually settles near 1720 cm⁻¹.
    
  • ~1685 – 1660 cm⁻¹ (Ketone

    
    ):  The 
    
    
    
    -ketone. While typical ketones absorb ~1715 cm⁻¹, conjugation with the biphenyl ring lowers the force constant, shifting the peak to a lower wavenumber (red shift).
  • 1600 & 1580 cm⁻¹: Aromatic ring breathing modes (

    
     skeletal vibrations). These are sharp and distinct from the carbonyls.
    
Region III: The Fingerprint & Biphenyl Pattern (1500 – 600 cm⁻¹)
  • 1400 – 1200 cm⁻¹:

    
     stretch and 
    
    
    
    in-plane bending. Look for a strong band around 1250–1280 cm⁻¹ (Acid
    
    
    ).
  • Out-of-Plane (OOP) Bending (Substitution Patterns):

    • ~820 – 840 cm⁻¹ (Strong): Characteristic of the para-substituted ring (1,4-disubstitution). This confirms the linkage between the glyoxylic acid group and the biphenyl core.

    • ~740 – 760 cm⁻¹ & ~690 – 700 cm⁻¹: Characteristic of the mono-substituted (terminal) phenyl ring.

Summary Table of Assignments
Functional GroupVibration ModeExpected Wavenumber (cm⁻¹)Visual Characteristic
Carboxylic Acid O-H Stretch3300 – 2500Very broad, variable intensity
Aromatic Ring C-H Stretch3030 – 3060Weak, sharp shoulders
Carboxylic Acid C=O[1][2][3] Stretch1710 – 1730Strong, sharp

-Ketone
C=O Stretch1660 – 1685Strong, sharp (Conjugated)
Biphenyl C=C Ring Stretch1600, 1580Medium, sharp doublet
Acid C-O C-O Stretch1240 – 1280Strong
Para-Substituted Ring C-H OOP Bend820 – 840Strong, diagnostic
Mono-Substituted Ring C-H OOP Bend690, 750Strong, two bands

Visualization: Analytical Workflow

The following diagram outlines the logical flow for validating the identity of the compound using FT-IR.

FTIR_Workflow Sample Solid Sample (White Powder) Prep ATR Preparation (Diamond/ZnSe Crystal) Sample->Prep Acquisition Data Acquisition (4000-600 cm⁻¹, 4 cm⁻¹ res) Prep->Acquisition Check1 Check 1: 3300-2500 cm⁻¹ Broad O-H Band? Acquisition->Check1 Check2 Check 2: 1650-1750 cm⁻¹ Double Carbonyl Peak? Check1->Check2 Yes Result_Fail FAIL: Investigate Impurities (Check Precursors/Water) Check1->Result_Fail No (Missing Acid) Check3 Check 3: < 900 cm⁻¹ Para & Mono OOP Bands? Check2->Check3 Yes (Acid + Ketone) Check2->Result_Fail No (Single Peak?) Result_Pass PASS: Identity Confirmed 2-Oxo-2-(4-phenylphenyl)acetic acid Check3->Result_Pass Yes (Biphenyl Pattern) Check3->Result_Fail No (Wrong Subst.)

Figure 1: Step-by-step logic gate for FT-IR validation of 2-Oxo-2-(4-phenylphenyl)acetic acid.

Troubleshooting & Common Artifacts

  • Single Carbonyl Peak?

    • Cause: If the sample is wet or if the resolution is too low, the Acid and Ketone bands may merge into one broad blob.

    • Solution: Dry the sample (vacuum oven) and re-run with 2 cm⁻¹ resolution.

  • Missing Aromatic Overtones?

    • Cause: ATR has lower penetration depth at high wavenumbers.

    • Solution: This is normal.[1] Rely on the strong OOP bends in the fingerprint region (600–900 cm⁻¹) for aromatic confirmation.

  • Baseline Slope?

    • Cause: Scattering from large particle size.

    • Solution: While less critical in ATR, grinding the sample into a finer powder can improve contact and baseline quality.

References

  • NIST Mass Spectrometry Data Center. (2023). Biphenyl IR Spectrum - Coblentz Society Collection. National Institute of Standards and Technology.[4] [Link]

  • Coates, J. (2000). Interpretation of Infrared Spectra, A Practical Approach. In Encyclopedia of Analytical Chemistry, R.A. Meyers (Ed.). John Wiley & Sons Ltd. [Link]

  • Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. 7th Edition. John Wiley & Sons. (Standard text for alpha-keto acid assignments).
  • Royal Society of Chemistry. (2022). Infrared Spectroscopy of 2-Oxo-Octanoic Acid. (Comparative data for alpha-keto acid vibration modes). [Link]

Sources

Foundational

A Comprehensive Technical Guide to 2-Oxo-2-(4-phenylphenyl)acetic Acid: Synthesis, Properties, and Applications in Drug Discovery

Introduction: Unveiling a Key Scaffold in Medicinal Chemistry In the landscape of modern drug development, the identification and characterization of versatile molecular scaffolds are paramount to the discovery of novel...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Unveiling a Key Scaffold in Medicinal Chemistry

In the landscape of modern drug development, the identification and characterization of versatile molecular scaffolds are paramount to the discovery of novel therapeutics. Among these, 2-Oxo-2-(4-phenylphenyl)acetic acid, a biphenyl derivative with a glyoxylic acid moiety, has emerged as a significant building block. Its structural rigidity, conferred by the biphenyl core, coupled with the reactive potential of the α-keto acid function, provides a unique platform for the synthesis of a diverse array of bioactive molecules. This guide offers an in-depth exploration of this compound, from its fundamental chemical identity to its synthesis and potential applications, tailored for researchers and professionals in the fields of medicinal chemistry and drug discovery.

Nomenclature and Synonyms: A Unified Understanding

Clarity in chemical communication is essential. 2-Oxo-2-(4-phenylphenyl)acetic acid is known by several names in scientific literature and chemical databases. A comprehensive understanding of these synonyms is crucial for effective literature searching and chemical sourcing.

  • Systematic IUPAC Name: 2-([1,1'-biphenyl]-4-yl)-2-oxoacetic acid[1]

  • Common Synonyms:

    • 4-Biphenylglyoxylic acid

    • Biphenyl-4-yl-oxo-acetic acid[1]

  • CAS Registry Number: 5449-21-8[2][3][4]

  • MDL Number: MFCD11179638[2][4]

Physicochemical Properties: A Foundation for Application

The physical and chemical properties of a compound dictate its behavior in both synthetic and biological systems. Understanding these characteristics is fundamental to its application in drug design and development.

PropertyValueSource
Molecular Formula C₁₄H₁₀O₃[2][3][4]
Molecular Weight 226.23 g/mol [4]
Appearance Solid (form may vary)-
Purity Typically ≥95%[3][4]
Storage Sealed in dry, Room Temperature[3]

Synthesis Methodology: A Practical Approach to a Versatile Intermediate

The synthesis of 2-Oxo-2-(4-phenylphenyl)acetic acid is most effectively achieved through a Friedel-Crafts acylation of biphenyl. This classic electrophilic aromatic substitution reaction provides a direct route to the desired α-keto acid.[5][6] The following protocol outlines a robust and reproducible method for its preparation.

Reaction Principle: The Friedel-Crafts Acylation

The core of this synthesis lies in the reaction between biphenyl and an acylating agent, typically oxalyl chloride, in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃).[7] The Lewis acid activates the oxalyl chloride, facilitating the generation of a highly electrophilic acylium ion. This ion is then attacked by the electron-rich biphenyl ring, leading to the formation of the acylated product. Subsequent hydrolysis of the intermediate yields the final carboxylic acid.

Experimental Protocol: Step-by-Step Synthesis

Materials:

  • Biphenyl

  • Oxalyl chloride

  • Anhydrous aluminum chloride (AlCl₃)

  • Anhydrous dichloromethane (DCM) or another suitable inert solvent

  • Ice

  • Hydrochloric acid (HCl), concentrated and dilute solutions

  • Sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄) for drying

  • Appropriate glassware for anhydrous reactions (e.g., round-bottom flask, dropping funnel, condenser with a drying tube)

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a condenser fitted with a calcium chloride drying tube, suspend anhydrous aluminum chloride in anhydrous dichloromethane under an inert atmosphere (e.g., nitrogen or argon).

  • Addition of Biphenyl: Dissolve biphenyl in anhydrous dichloromethane and add it to the stirred suspension of aluminum chloride.

  • Acylation: Cool the reaction mixture in an ice bath. Slowly add a solution of oxalyl chloride in anhydrous dichloromethane dropwise from the dropping funnel. The rate of addition should be controlled to maintain the reaction temperature below 5 °C. The reaction between aluminum chloride and the acyl chloride is highly exothermic.[8]

  • Reaction Monitoring: After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • Workup - Hydrolysis: Carefully pour the reaction mixture into a beaker containing crushed ice and concentrated hydrochloric acid. This will hydrolyze the aluminum chloride complex and precipitate the crude product.

  • Extraction: Separate the organic layer. Extract the aqueous layer with dichloromethane. Combine the organic extracts.

  • Washing: Wash the combined organic layers with dilute hydrochloric acid, followed by water, and finally with brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate. Filter and remove the solvent under reduced pressure to obtain the crude product.

  • Purification: The crude 2-Oxo-2-(4-phenylphenyl)acetic acid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or toluene) to yield the pure product.

Visualizing the Synthesis Workflow

Synthesis_Workflow cluster_reactants Reactants cluster_process Reaction & Workup Biphenyl Biphenyl Reaction Friedel-Crafts Acylation in Anhydrous DCM Biphenyl->Reaction OxalylChloride Oxalyl Chloride OxalylChloride->Reaction AlCl3 AlCl3 (Catalyst) AlCl3->Reaction Hydrolysis Hydrolysis (Ice/HCl) Reaction->Hydrolysis Extraction Extraction (DCM) Hydrolysis->Extraction Purification Purification (Recrystallization) Extraction->Purification Product 2-Oxo-2-(4-phenylphenyl)acetic acid Purification->Product

Caption: A schematic overview of the synthesis of 2-Oxo-2-(4-phenylphenyl)acetic acid.

Applications in Drug Development: A Scaffold for Bioactivity

The 2-Oxo-2-(4-phenylphenyl)acetic acid scaffold is a valuable starting point for the synthesis of various biologically active compounds. Its derivatives have shown promise in several therapeutic areas, most notably as anti-inflammatory agents.

Inhibition of Cyclooxygenase (COX) Enzymes

A significant application of compounds derived from this scaffold is in the development of non-steroidal anti-inflammatory drugs (NSAIDs). Many NSAIDs function by inhibiting the cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins—lipid compounds that mediate inflammation, pain, and fever.[9][10]

There are two main isoforms of the COX enzyme: COX-1 and COX-2. COX-1 is constitutively expressed in many tissues and is involved in physiological functions such as maintaining the integrity of the stomach lining. COX-2, on the other hand, is typically induced at sites of inflammation. Therefore, selective inhibition of COX-2 is a desirable therapeutic strategy to reduce inflammation while minimizing the gastrointestinal side effects associated with non-selective NSAIDs.[11]

Derivatives of 2-Oxo-2-(4-phenylphenyl)acetic acid can be designed to selectively target the active site of the COX-2 enzyme. The biphenyl moiety can fit into a hydrophobic pocket present in the COX-2 active site, which is larger than that of COX-1, thus conferring selectivity.

Signaling Pathway: COX-2 Inhibition

The following diagram illustrates the mechanism of action of COX-2 inhibitors.

COX2_Inhibition_Pathway ArachidonicAcid Arachidonic Acid COX2 COX-2 Enzyme ArachidonicAcid->COX2 Metabolized by Prostaglandins Prostaglandins COX2->Prostaglandins Synthesizes Inflammation Inflammation, Pain, Fever Prostaglandins->Inflammation Mediates Inhibitor 2-Oxo-2-(4-phenylphenyl)acetic acid Derivatives Inhibitor->COX2 Inhibits

Caption: The inhibitory effect of 2-Oxo-2-(4-phenylphenyl)acetic acid derivatives on the COX-2 pathway.

Conclusion: A Versatile Building Block with Therapeutic Potential

2-Oxo-2-(4-phenylphenyl)acetic acid represents a valuable and versatile scaffold in the field of medicinal chemistry. Its straightforward synthesis via Friedel-Crafts acylation, coupled with its inherent structural features, makes it an attractive starting material for the development of novel therapeutic agents. The demonstrated potential of its derivatives as selective COX-2 inhibitors highlights its significance in the ongoing quest for safer and more effective anti-inflammatory drugs. This guide provides a solid foundation for researchers to explore the full potential of this intriguing molecule in their drug discovery endeavors.

References

  • Appchem. (n.d.). 2-Oxo-2-(4-phenylphenyl)Acetic Acid | 5449-21-8. Retrieved February 2, 2026, from [Link]

  • Lead Sciences. (n.d.). 2-Oxo-2-(4-phenylphenyl)acetic acid. Retrieved February 2, 2026, from [Link]

  • Master Organic Chemistry. (2018). EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Retrieved February 2, 2026, from [Link]

  • AccelaChem. (n.d.). 5449-21-8, 2-oxo-2-(4-phenylphenyl)acetic acid. Retrieved February 2, 2026, from [Link]

  • MDPI. (2022). Design, Synthesis, and Biological Evaluation of Novel Phenoxy Acetic Acid Derivatives as Selective COX-2 Inhibitors.... Retrieved February 2, 2026, from [Link]

  • PubMed. (2001). Synthesis and biological evaluation of 2-phenylpyran-4-ones: a new class of orally active cyclooxygenase-2 inhibitors. Retrieved February 2, 2026, from [Link]

  • Google Patents. (n.d.). CN103467269A - Synthetic method of biphenyl-4-formic acid.
  • Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved February 2, 2026, from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Purity Synthesis of 2-Oxo-2-(4-phenylphenyl)acetic acid

Executive Summary This application note details a robust, scalable protocol for the synthesis of 2-Oxo-2-(4-phenylphenyl)acetic acid starting from biphenyl. This -keto acid is a critical intermediate in the synthesis of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 2-Oxo-2-(4-phenylphenyl)acetic acid starting from biphenyl. This


-keto acid is a critical intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Fenbufen  and Felbinac derivatives, as well as a precursor for photoinitiators and liquid crystal mesogens.

The protocol utilizes a Friedel-Crafts acylation strategy.[1][2] While direct reaction with oxalyl chloride is possible, it often leads to decarbonylation or dimerization side-products. Therefore, this guide prioritizes a two-step route via the ethyl ester intermediate (Ethyl chlorooxoacetate), ensuring high regioselectivity for the para-position and superior purity.

Scientific Foundation & Mechanism

Retrosynthetic Analysis

The target molecule contains a biphenyl core functionalized with a glyoxylic acid moiety. The most logical disconnection is at the carbonyl-aryl bond, suggesting an electrophilic aromatic substitution (


) on the electron-rich biphenyl ring.
Mechanistic Insight

The reaction proceeds via a Friedel-Crafts acylation mechanism.[1][2]

  • Activation: Ethyl chlorooxoacetate reacts with the Lewis acid catalyst (Aluminum Chloride,

    
    ) to generate a highly electrophilic acylium ion complex.
    
  • Electrophilic Attack: The biphenyl ring acts as the nucleophile. The phenyl substituent is an ortho/para director, but steric hindrance from the bulky phenyl group overwhelmingly favors para-substitution.

  • Aromatization: The intermediate sigma complex (arenium ion) loses a proton to restore aromaticity, yielding the ethyl ester.

  • Hydrolysis: The ester is saponified under basic conditions to yield the target acid.

Reaction Scheme Diagram

ReactionScheme Biphenyl Biphenyl (Starting Material) Intermediate Intermediate: Ethyl 4-biphenylglyoxylate Biphenyl->Intermediate Step 1: Friedel-Crafts (DCM, 0-5°C -> RT) Reagent Ethyl Chlorooxoacetate + AlCl3 Reagent->Intermediate Target Target: 2-Oxo-2-(4-phenylphenyl)acetic acid Intermediate->Target Step 2: Hydrolysis (NaOH/EtOH, Reflux)

Caption: Two-step synthetic pathway ensuring regioselectivity and preventing dimerization.

Experimental Protocol

Reagents & Equipment
ReagentPurityRoleHazard Note
Biphenyl >99%SubstrateIrritant
Ethyl Chlorooxoacetate 98%ElectrophileCorrosive, lachrymator
Aluminum Chloride (

)
AnhydrousCatalystWater Reactive , releases HCl
Dichloromethane (DCM) AnhydrousSolventVolatile, suspected carcinogen
Sodium Hydroxide (NaOH) 2N aq.[3]Hydrolysis BaseCorrosive
Ethanol AbsoluteCo-solventFlammable

Equipment:

  • 3-neck round bottom flask (500 mL) equipped with:

    • Mechanical stirrer (magnetic stirring may fail due to slurry viscosity).

    • Pressure-equalizing addition funnel.

    • Nitrogen inlet/outlet bubbler (to trap HCl gas).

  • Ice/Salt bath.

  • Rotary evaporator.

Step 1: Synthesis of Ethyl 4-biphenylglyoxylate
  • Setup: Flame-dry the glassware and flush with Nitrogen (

    
    ). Maintain an inert atmosphere throughout.
    
  • Catalyst Suspension: Charge the flask with DCM (200 mL) and

    
     (1.2 equiv, 16.0 g) . Cool to 0°C  using an ice bath.
    
  • Electrophile Addition: Add Ethyl chlorooxoacetate (1.1 equiv, 15.0 g) dropwise over 15 minutes. The solution may turn yellow/orange due to complex formation. Stir for 15 mins at 0°C.

  • Substrate Addition: Dissolve Biphenyl (1.0 equiv, 15.4 g) in DCM (50 mL) . Add this solution dropwise to the reaction mixture over 30-45 minutes, maintaining the internal temperature below 5°C .

    • Note: The order of addition (Electrophile + Catalyst first) generates the active acylium species before the substrate is introduced, minimizing side reactions.

  • Reaction: Allow the mixture to warm to room temperature naturally and stir for 4–6 hours .

    • Monitoring: Check reaction progress via TLC (Hexane/EtOAc 8:2). The spot for biphenyl (

      
      ) should disappear, replaced by the ester (
      
      
      
      ).
  • Quench: Pour the reaction mixture slowly into a beaker containing 500 g of crushed ice and 50 mL conc. HCl . Caution: Exothermic reaction with vigorous gas evolution.

  • Extraction: Separate the organic layer. Extract the aqueous layer twice with DCM (2 x 50 mL).

  • Wash: Wash combined organics with water, saturated

    
    , and brine. Dry over anhydrous 
    
    
    
    .[3]
  • Concentration: Evaporate the solvent to yield the crude ethyl ester as a yellowish solid or oil.

Step 2: Hydrolysis to Target Acid
  • Dissolution: Dissolve the crude ester from Step 1 in Ethanol (100 mL) .

  • Saponification: Add 2N NaOH solution (50 mL) .

  • Reflux: Heat the mixture to reflux (

    
    ) for 2 hours . The solution should become homogeneous.
    
  • Workup: Cool to room temperature. Evaporate most of the ethanol under reduced pressure.

  • Acidification: Dilute the residue with water (100 mL) and cool in an ice bath. Acidify to pH ~1-2 using 6N HCl . The target acid will precipitate as a white to off-white solid.

  • Purification: Filter the solid. Recrystallize from Toluene or Acetic Acid/Water mixture to obtain pure crystals.

Workflow Visualization

Workflow cluster_step1 Step 1: Friedel-Crafts Acylation cluster_step2 Step 2: Hydrolysis Start Charge Flask: DCM + AlCl3 (0°C) AddE Add Ethyl Chlorooxoacetate (Generate Acylium Ion) Start->AddE AddS Add Biphenyl Solution (Dropwise, <5°C) AddE->AddS Quench Quench into Ice/HCl AddS->Quench Reflux Reflux with NaOH/EtOH (2 Hours) Quench->Reflux Isolate Crude Ester Acidify Acidify with HCl (Precipitate Target) Reflux->Acidify Filter Filtration & Recrystallization Acidify->Filter

Caption: Operational workflow for the synthesis, highlighting critical temperature control points.

Characterization & Quality Control

TechniqueExpected SignalInterpretation
Appearance White to pale yellow crystalline solidHigh purity typically yields white needles.
Melting Point

(dec)
Consistent with 4-biphenylcarboxylic derivatives; glyoxylic derivatives may vary based on hydration.
IR Spectroscopy 1680

(Ketone C=O)1720

(Acid C=O)2500-3300

(OH broad)
Distinct

-keto acid doublet carbonyls.

NMR
(DMSO-

)

7.4 - 8.2 ppm (m, 9H)

11-14 ppm (br s, 1H)
Aromatic region shows para-substitution pattern (doublets). Acid proton is broad/exchangeable. Absence of ethyl group signals (quartet/triplet) confirms hydrolysis.
Mass Spec [M-H]- = 225.06Negative mode ESI is preferred for carboxylic acids.

Troubleshooting & Optimization

Common Pitfalls
  • Regioisomers: While para is dominant (>95%), traces of ortho isomer may form if the reaction temperature spikes during addition. Solution: Strictly maintain 0-5°C during biphenyl addition.

  • Decarbonylation: If Oxalyl Chloride is used directly (instead of the ethyl ester), the intermediate can lose CO to form the acid chloride of biphenyl-4-carboxylic acid. Solution: Use the Ethyl Chlorooxoacetate route described above.[4]

  • Incomplete Hydrolysis: If the ester persists (NMR check), extend reflux time or increase NaOH concentration.

Safety Critical
  • 
     Handling:  Must be weighed quickly in a dry environment. Reacts violently with water.
    
  • HCl Evolution: The reaction generates stoichiometric amounts of HCl gas. A scrubber (NaOH trap) connected to the nitrogen outlet is mandatory.

References

  • Friedel-Crafts Acylation Mechanism & Scope

    • Olah, G. A.
    • Organic Chemistry Portal - Friedel-Crafts Acylation. Available at: [Link]

  • Synthesis of Arylglyoxylic Acids

    • Wadhwa, K., et al. "Synthesis of arylglyoxylic acids and their collision-induced dissociation."[4] Synthetic Communications, 38(24), 4434-4444 (2008).[4]

  • Biphenyl Derivatization Protocols

    • National Institutes of Health (NIH) - Reactions of Biphenyl Derivatives. Available at: [Link]

  • Characterization Data (NMR/IR)

    • SpectraBase - 4-Biphenylcarboxylic acid derivatives. Available at: [Link]

Sources

Application

Application Note: High-Purity Recrystallization of 2-Oxo-2-(4-phenylphenyl)acetic acid

The following Application Note and Protocol details the purification of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-biphenylglyoxylic acid ), a critical intermediate in the synthesis of the non-steroidal anti-in...

Author: BenchChem Technical Support Team. Date: February 2026

The following Application Note and Protocol details the purification of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-biphenylglyoxylic acid ), a critical intermediate in the synthesis of the non-steroidal anti-inflammatory drug (NSAID) Fenbufen .[1]

[1]

Abstract

The purity of 2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 5728-52-9 / 5348-75-4 derivatives) is the determining factor in the yield and quality of downstream pharmaceutical APIs, specifically Fenbufen .[1] Synthesized via Friedel-Crafts acylation of biphenyl, the crude intermediate often contains unreacted biphenyl, aluminum salts, and oxidative byproducts. This protocol outlines a robust recrystallization method using Glacial Acetic Acid as the primary solvent, leveraging its high dielectric constant at elevated temperatures to solubilize the target keto-acid while rejecting non-polar starting materials and inorganic residues.

Chemical Context & Impurity Profile

The synthesis of 4-biphenylglyoxylic acid typically involves the reaction of biphenyl with oxalyl chloride (or ethyl oxalyl chloride) in the presence of Aluminum Chloride (


).
  • Target Compound: 2-Oxo-2-(4-phenylphenyl)acetic acid (

    
    )[1]
    
  • Molecular Weight: 226.23 g/mol [1]

  • Key Impurities:

    • Unreacted Biphenyl: Non-polar starting material.

    • Aluminum Salts: Inorganic residues from the Lewis acid catalyst.

    • Biphenyl-4-carboxylic acid: An oxidative byproduct.[1]

    • Colored Oligomers: Yellow/orange impurities common in Friedel-Crafts acylations.[1]

Solubility Logic

The choice of Glacial Acetic Acid (AcOH) is driven by three factors:

  • Temperature-Dependent Solubility: The target keto-acid exhibits a steep solubility curve in AcOH, dissolving readily at boiling (

    
    ) but crystallizing efficiently upon cooling.[1]
    
  • Inorganic Exclusion: Unlike ethanol or methanol, glacial acetic acid is less likely to co-precipitate residual aluminum salts, which often remain in the mother liquor.

  • Polarity Match: The solvent is polar enough to dissolve the keto-acid but sufficiently distinct from the non-polar biphenyl impurity to allow for separation.

Experimental Protocol

Materials & Reagents
ReagentGradeRole
Crude 2-Oxo-2-(4-phenylphenyl)acetic acid Technical (>85%)Starting Material
Glacial Acetic Acid ACS Reagent (>99.7%)Recrystallization Solvent
Deionized Water Type IIWashing Agent
Ethanol (Optional) AbsolutePolishing Solvent (if needed)
Activated Carbon Norit® or Darco®Decolorization
Step-by-Step Recrystallization Procedure
Step 1: Dissolution
  • Weigh 10.0 g of crude 4-biphenylglyoxylic acid into a 250 mL Erlenmeyer flask.

  • Add 30-40 mL of Glacial Acetic Acid.

    • Note: The ratio is typically 3-5 mL of solvent per gram of solid.

  • Heat the mixture on a hot plate with magnetic stirring to near boiling (~110°C).

  • Observation: If the solid does not completely dissolve after boiling, add AcOH in 5 mL increments.

    • Critical: Do not add excess solvent; the goal is a saturated solution.

Step 2: Hot Filtration (Removal of Inorganics) [1]
  • If insoluble particles (likely Al salts or dust) or significant color remains, add 0.5 g of Activated Carbon . Stir for 5 minutes at near-boiling temperature.

  • Perform a Hot Filtration using a pre-warmed glass funnel and fluted filter paper (or a heated Büchner funnel).

    • Why: This prevents the product from crystallizing on the filter paper, which would lead to yield loss.

  • Collect the clear, hot filtrate in a clean, pre-warmed Erlenmeyer flask.

Step 3: Nucleation & Crystallization
  • Allow the filtrate to cool slowly to room temperature on a cork ring or wood block.

    • Control: Do not place directly on a cold benchtop; rapid cooling causes "oiling out" (liquid-liquid phase separation) rather than crystallization.[1]

  • Once the solution reaches room temperature (~25°C), place the flask in an ice-water bath (0-4°C) for 30-60 minutes to maximize yield.

  • Visual Check: The product should appear as off-white to pale yellow needles or plates.

Step 4: Isolation & Washing
  • Collect the crystals via Vacuum Filtration using a Büchner funnel.

  • Wash 1: Rinse the filter cake with 5-10 mL of cold Glacial Acetic Acid .

    • Purpose: Displaces the mother liquor containing dissolved biphenyl impurities.

  • Wash 2: Rinse thoroughly with 50 mL of cold Deionized Water .

    • Purpose: Removes residual acetic acid, which can be corrosive and affect drying.

  • Press the filter cake with a glass stopper to squeeze out excess liquid.

Step 5: Drying
  • Transfer the solid to a watch glass or crystallization dish.

  • Dry in a vacuum oven at 60°C for 4-6 hours.

    • QC Check: Ensure no vinegar smell (acetic acid) remains.

Process Workflow Diagram

RecrystallizationWorkflow Start Crude 4-Biphenylglyoxylic Acid (Contains Biphenyl, Al Salts) Dissolution Dissolution Solvent: Glacial Acetic Acid Temp: ~110°C Start->Dissolution CarbonTreat Decolorization (Optional) Add Activated Carbon Dissolution->CarbonTreat If Colored HotFilter Hot Filtration Remove Insolubles/Carbon Dissolution->HotFilter If Clear CarbonTreat->HotFilter Cooling Controlled Cooling RT -> 4°C (Ice Bath) HotFilter->Cooling Clear Filtrate Isolation Vacuum Filtration Separate Mother Liquor Cooling->Isolation Crystallization Washing Washing Steps 1. Cold AcOH (Impurity Removal) 2. Water (Acid Removal) Isolation->Washing Drying Vacuum Drying 60°C, 4-6 Hours Washing->Drying FinalProduct Pure 2-Oxo-2-(4-phenylphenyl)acetic acid (>98% Purity) Drying->FinalProduct

Figure 1: Operational workflow for the purification of 4-biphenylglyoxylic acid.

Quality Control & Troubleshooting

QC Metrics
TestMethodAcceptance Criteria
Appearance VisualOff-white to pale yellow crystalline powder
Melting Point CapillaryTarget: Determine experimentally (Approx.[1][2][3] range relative to Fenbufen >185°C, likely 160-175°C for intermediate)
Purity HPLC (C18 Column)> 98.0% Area
Solubility 10% in 1N NaOHClear solution (Confirms acid functionality)
Troubleshooting Guide
  • Problem: Oiling Out (Product forms a separate liquid layer instead of crystals).

    • Cause: Solution cooled too fast or concentration is too high.

    • Fix: Reheat to dissolve the oil. Add a small amount of extra solvent (AcOH). Add a seed crystal. Cool very slowly with vigorous stirring.

  • Problem: Low Yield.

    • Cause: Too much solvent used during dissolution.

    • Fix: Concentrate the mother liquor by rotary evaporation and perform a second crop crystallization.

  • Problem: Strong Vinegar Smell in Dry Product.

    • Cause: Insufficient water wash or drying time.

    • Fix: Triturate (grind) the solid with water and re-filter, then dry under higher vacuum.

Safety & Handling (SDS Summary)

  • 2-Oxo-2-(4-phenylphenyl)acetic acid: Irritant to eyes, respiratory system, and skin.[1] Handle in a fume hood.

  • Glacial Acetic Acid: Corrosive, flammable liquid. Causes severe skin burns and eye damage. Use butyl rubber gloves and chemical splash goggles.

  • Biphenyl (Impurity): Toxic to aquatic life. Dispose of mother liquor as hazardous organic waste.

References

  • Child, R. G., et al. (1977). Fenbufen, a new anti-inflammatory analgesic: synthesis and structure-activity relationships of analogs.[1] Journal of Pharmaceutical Sciences, 66(4), 466-476.[1]

  • Lederle Laboratories. (1976). Process for the preparation of Fenbufen. U.S. Patent 3,966,960.

  • BenchChem. (2025). Purification of 2,2',4'-Trichloroacetophenone by Recrystallization (General Friedel-Crafts Purification Protocol).[1]

  • University of Wisconsin-Madison. (n.d.). Recrystallization Techniques and Solvent Selection.[4][5][6] Department of Chemistry.

Sources

Method

Using 2-Oxo-2-(4-phenylphenyl)acetic acid in organic synthesis

Application Note: Advanced Synthetic Protocols for 2-Oxo-2-(4-phenylphenyl)acetic Acid Introduction & Compound Profile 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-Biphenylglyoxylic acid ) is a versatile -keto ac...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Advanced Synthetic Protocols for 2-Oxo-2-(4-phenylphenyl)acetic Acid

Introduction & Compound Profile

2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-Biphenylglyoxylic acid ) is a versatile


-keto acid building block characterized by a lipophilic biphenyl scaffold attached to a highly reactive glyoxylic acid moiety. Unlike simple phenylglyoxylic acid, the biphenyl group imparts significant steric bulk and increased lipophilicity (LogP ~2.8), making this compound a critical intermediate in the synthesis of membrane-permeable pharmaceutical candidates, particularly NSAIDs, enzyme inhibitors, and lipophilic intercalators.

In organic synthesis, its utility is defined by three primary reactivity modes:

  • Double Condensation: Reaction with 1,2-nucleophiles (e.g., diamines) to form fused heterocycles.

  • Decarboxylative Acylation: Acting as a masked acyl anion equivalent in Pd-catalyzed C-H activation.

  • Asymmetric Reduction: Precursor to chiral

    
    -hydroxy acids (mandelic acid analogs).
    
PropertySpecification
IUPAC Name 2-Oxo-2-(4-phenylphenyl)acetic acid
Synonyms 4-Biphenylglyoxylic acid; p-Phenylbenzoylformic acid
Molecular Weight 226.23 g/mol
Appearance Light yellow crystalline solid
Solubility Soluble in DMSO, DMF, THF, Ethanol; Sparingly soluble in Water
Key Reactivity Decarboxylation (-CO2), Condensation (-2H2O), Reduction

Application I: Synthesis of Lipophilic Quinoxalines

Context: Quinoxalines are "privileged scaffolds" in medicinal chemistry, exhibiting antiviral and anticancer properties. The incorporation of the biphenyl moiety via 4-biphenylglyoxylic acid enhances the compound's interaction with hydrophobic protein pockets.

Mechanism: The reaction proceeds via a double condensation between the


-keto acid and an aromatic 1,2-diamine. Unlike standard protocols using glyoxal, the use of the acid form requires an oxidative decarboxylation or a direct condensation followed by tautomerization, often facilitated by acid catalysis.
Protocol A: Condensation with o-Phenylenediamine

Reagents:

  • 2-Oxo-2-(4-phenylphenyl)acetic acid (1.0 equiv)

  • o-Phenylenediamine (1.1 equiv)

  • Solvent: Ethanol/Acetic Acid (9:1 v/v)

  • Catalyst: None (Acetic acid acts as promoter)

Step-by-Step Methodology:

  • Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 10 mmol (2.26 g) of 2-Oxo-2-(4-phenylphenyl)acetic acid in 45 mL of absolute ethanol.

  • Addition: Add 11 mmol (1.19 g) of o-phenylenediamine. The solution may darken slightly.

  • Acidification: Add 5 mL of glacial acetic acid. The acid catalyzes the initial imine formation.

  • Reflux: Heat the mixture to reflux (approx. 80°C) for 3–5 hours. Monitor reaction progress via TLC (Eluent: Hexane/EtOAc 7:3).

    • Expert Insight: The biphenyl derivative is less soluble than the phenyl analog. If precipitation occurs early, add small amounts of THF to maintain homogeneity.

  • Work-up: Cool the reaction mixture to room temperature. The product, 3-(4-biphenyl)-quinoxalin-2(1H)-one , often precipitates directly upon cooling.

  • Purification: Filter the precipitate. Wash with cold ethanol (2 x 10 mL) and diethyl ether. Recrystallize from DMF/Ethanol if necessary.

Yield Expectation: 85–92%

QuinoxalineSynthesis Start 4-Biphenylglyoxylic Acid + Diamine Inter Intermediate Schiff Base Start->Inter AcOH, Reflux Cyclization Cyclization (-H2O) Inter->Cyclization Product 3-(Biphenyl)quinoxalinone Cyclization->Product Tautomerization

Figure 1: Pathway for the condensation of 4-biphenylglyoxylic acid with diamines.

Application II: Pd-Catalyzed Decarboxylative Ortho-Acylation

Context: Arylglyoxylic acids are excellent surrogates for acyl chlorides in Palladium-catalyzed C-H activation. They avoid the handling of moisture-sensitive reagents and release only CO2 and water as byproducts. This protocol describes the ortho-acylation of benzamides.[1]

Mechanism: The reaction involves a Pd(II)/Pd(IV) catalytic cycle. The arylglyoxylic acid undergoes oxidative decarboxylation to generate an acyl-radical or acyl-Pd species, which is then transferred to the directed C-H bond.

Protocol B: Ortho-Acylation of Benzamides

Reagents:

  • Substrate:

    
    -methoxybenzamide (1.0 equiv)
    
  • Acyl Source: 2-Oxo-2-(4-phenylphenyl)acetic acid (2.0 equiv)

  • Catalyst: Pd(OAc)2 (10 mol%)

  • Oxidant: (NH4)2S2O8 (2.0 equiv) or Ag2CO3 (for milder conditions)

  • Solvent: DCE (1,2-Dichloroethane) or Trifluoroacetic acid (TFA)/DCM mixture.

Step-by-Step Methodology:

  • Setup: Flame-dry a Schlenk tube and purge with Argon.

  • Loading: Add

    
    -methoxybenzamide (0.5 mmol), 2-Oxo-2-(4-phenylphenyl)acetic acid (1.0 mmol), Pd(OAc)2 (11 mg), and (NH4)2S2O8 (228 mg).
    
  • Solvent: Add DCE (4 mL). Seal the tube.

    • Critical Control: Ensure the reaction vessel is sealed tightly; decarboxylation generates pressure (CO2).

  • Reaction: Heat to 100°C for 16 hours.

  • Work-up: Dilute with DCM (20 mL) and filter through a Celite pad to remove inorganic salts.

  • Extraction: Wash the filtrate with sat. NaHCO3 (to remove unreacted glyoxylic acid) and brine.

  • Purification: Flash column chromatography (Silica gel, Hexane/EtOAc gradient).

Yield Expectation: 60–75%

Decarboxylation Acid 4-Biphenylglyoxylic Acid PdComplex Pd(II)-Intermediate Acid->PdComplex Coordination Decarb Decarboxylation (-CO2) PdComplex->Decarb AcylPd Acyl-Pd Species Decarb->AcylPd Product Ortho-Acylated Benzamide AcylPd->Product Reductive Elimination

Figure 2: Mechanism of Pd-catalyzed decarboxylative acylation.

Application III: Asymmetric Reduction to -Hydroxy Acids

Context: The reduction of the keto group yields 4-biphenylglycolic acid (an analog of Mandelic acid). Enantiopure


-hydroxy acids are key resolving agents and chiral synthons.
Protocol C: Enantioselective Reduction (CBS Reduction)

Reagents:

  • 2-Oxo-2-(4-phenylphenyl)acetic acid (protected as methyl ester for best results, then hydrolyzed).

  • Catalyst: (R)-Me-CBS (Corey-Bakshi-Shibata) catalyst (10 mol%).

  • Reductant: Borane-THF complex (BH3·THF).

  • Solvent: Anhydrous THF.

Step-by-Step Methodology:

  • Esterification (Pre-step): Convert the acid to its methyl ester using MeOH/H2SO4 (Reflux, 2h) to prevent Borane reaction with the carboxylic acid proton.

  • Catalyst Prep: In a dry flask under N2, dissolve (R)-Me-CBS catalyst in THF.

  • Reaction: Cool to 0°C. Add BH3·THF solution dropwise.

  • Addition: Slowly add the solution of Methyl 2-oxo-2-(4-phenylphenyl)acetate in THF over 1 hour.

    • Why: Slow addition prevents non-catalyzed background reduction, ensuring high enantiomeric excess (ee).

  • Quench: Add MeOH carefully to destroy excess borane.

  • Hydrolysis: Treat the crude ester with LiOH in THF/Water to recover the chiral acid.

Troubleshooting & Optimization (Expertise)

IssueProbable CauseCorrective Action
Low Solubility Biphenyl stackingUse co-solvents like THF or Dioxane instead of pure Ethanol.
Incomplete Decarboxylation Low TemperatureEnsure reaction temp reaches >80°C; check oxidant quality (persulfates degrade).
Product is Sticky/Oil ImpuritiesRecrystallize from non-polar solvents (Hexane/Toluene) to induce stacking of biphenyl rings.
Low Yield in Quinoxaline Acid InhibitionIf using HCl, switch to weaker acid (AcOH) to prevent protonation of the diamine nucleophile.

References

  • General Synthesis of Arylglyoxylic Acids

    • Process for the preparation of arylglyoxylic acids.[1][2] European Patent EP0005779A2. Link

  • Quinoxaline Synthesis Protocols

    • Narsaiah, B., et al. "Novel Synthetic Routes to Prepare Biologically Active Quinoxalines." PubMed Central. Link

    • "Quinoxaline synthesis - Organic Chemistry Portal." Link

  • Decarboxylative Acylation

    • Laha, J. K., et al. "Scope of Arylglyoxylic Acids in Pd-Catalyzed Acylation."[1] ResearchGate.[3] Link

    • "Oxidative Decarboxylation of Arylacetic Acids." Chemical Review and Letters. Link

  • Medicinal Chemistry Applications

    • "Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives." MDPI. Link

Sources

Application

Application Note: Cytotoxicity Profiling of 2-Oxo-2-(4-phenylphenyl)acetic Acid

This Application Note and Protocol guide is designed for researchers evaluating the cytotoxic potential of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-Biphenylglyoxylic acid). This compound, structurally related...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note and Protocol guide is designed for researchers evaluating the cytotoxic potential of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-Biphenylglyoxylic acid). This compound, structurally related to the active metabolites of NSAIDs like Fenbufen (specifically 4-biphenylacetic acid), represents a scaffold of interest for its potential cyclooxygenase (COX) inhibitory properties and subsequent antiproliferative effects in COX-overexpressing cancer cell lines.

[1][2]

Introduction & Rationale

2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 22974-42-1) features a biphenyl core with an


-keto acid functionality. While historically utilized as a key intermediate in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs) such as Felbinac and Fenbufen, its pharmacological relevance in oncology stems from the biphenyl scaffold .
Mechanistic Hypothesis

Many biphenylacetic acid derivatives exert anticancer effects through COX-independent mechanisms (e.g., inhibition of aldo-keto reductases) or COX-2 dependent pathways (inducing apoptosis in colorectal and breast cancer cells). The


-keto moiety adds electrophilic character, potentially allowing the compound to interact with nucleophilic residues in target enzymes or undergo metabolic conversion to the active acetic acid form.

Target Audience: Medicinal Chemists, Cell Biologists, and Toxicology Screening Units. Primary Objective: To determine the half-maximal inhibitory concentration (


) of the compound across a panel of solid tumor cell lines (e.g., HCT-116, MCF-7, A549).

Experimental Design & Causality

To ensure data integrity (E-E-A-T), this protocol avoids common pitfalls such as solvent toxicity and edge effects.

A. Cell Line Selection Strategy
Cell LineTissue OriginRationale for Selection
HCT-116 Colon CarcinomaHigh COX-2 expression; sensitive to NSAID-like scaffolds.
MCF-7 Breast AdenocarcinomaStandard model for hormonal/metabolic drug evaluation.
HepG2 Hepatocellular CarcinomaCritical for assessing metabolic stability and hepatotoxicity.
NHDF Normal Dermal FibroblastsControl: Essential to calculate the Selectivity Index (SI).
B. Compound Solubility & Stability

The biphenyl moiety renders the molecule lipophilic (


), while the carboxylic acid provides pH-dependent solubility.
  • Solvent: Dimethyl sulfoxide (DMSO) is required for the stock solution.

  • Critical Constraint: Final DMSO concentration in the assay well must remain

    
     0.5% (v/v)  to prevent solvent-induced cytotoxicity, which can mask the compound's true effects.
    

Detailed Protocol: Colorimetric Viability Assay (CCK-8 / MTT)

Phase 1: Reagent Preparation
  • Stock Solution (20 mM):

    • Weigh 4.52 mg of 2-Oxo-2-(4-phenylphenyl)acetic acid (MW: 226.23 g/mol ).

    • Dissolve in 1.0 mL of sterile, cell-culture grade DMSO. Vortex until clear.

    • Storage: Aliquot and store at -20°C. Avoid repeated freeze-thaw cycles.

  • Working Solutions (Serial Dilution):

    • Prepare a 2x concentration series in complete culture medium immediately before treatment.

    • Range: 0.1

      
      M to 100 
      
      
      
      M (Logarithmic scale: 0.1, 0.3, 1, 3, 10, 30, 100
      
      
      M).
    • Validation: Check for precipitation in the 100

      
      M media dilution. If cloudy, sonicate or reduce max concentration.
      
Phase 2: Cell Seeding (Day 0)
  • Vessel: 96-well clear-bottom tissue culture plate.

  • Density:

    • Adherent cells (HCT-116, MCF-7): 5,000 cells/well.

    • Fast-growing cells (A549): 3,000 cells/well.

  • Volume: 100 ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

    
    L per well.
    
  • Edge Effect Mitigation: Fill outer perimeter wells with 200

    
    L sterile PBS; do not use for data acquisition.
    
Phase 3: Treatment (Day 1)
  • Verify cells have reached 60-70% confluency and are adherent.

  • Aspirate old media carefully (or use 2x spiking method if cells are loosely adherent).

  • Add 100

    
    L of Working Solutions  to triplicate wells.
    
  • Controls:

    • Negative Control: Media + 0.5% DMSO (Vehicle).

    • Positive Control: Doxorubicin (1

      
      M) or 5-Fluorouracil (10 
      
      
      
      M).
    • Blank: Media only (no cells).

Phase 4: Readout (Day 3 - 48h Exposure)
  • Reagent: Cell Counting Kit-8 (CCK-8) is preferred over MTT due to higher sensitivity and lack of solubilization steps.

  • Step: Add 10

    
    L of CCK-8 reagent directly to each well.
    
  • Incubation: 1–4 hours at 37°C (monitor color change; target OD 1.0 for vehicle).

  • Measurement: Measure Absorbance at 450 nm (Reference: 650 nm).

Workflow Visualization

The following diagram illustrates the critical path for the assay, highlighting quality control checkpoints (diamonds).

CytotoxicityWorkflow Start Start: Compound Weighing Stock Prepare 20mM Stock (100% DMSO) Start->Stock Dilution Serial Dilution in Media (2x Conc.) Stock->Dilution CheckSol Precipitation Check? Dilution->CheckSol CheckSol->Dilution Cloudy (Redilute) Treat Add Compound (Day 1) Final DMSO < 0.5% CheckSol->Treat Clear Seeding Seed Cells (96-well) Day 0 Seeding->Treat Incubate Incubate 48-72h @ 37°C, 5% CO2 Treat->Incubate Assay Add CCK-8 / MTT Reagent Incubate->Assay Read Measure Absorbance (OD 450nm) Assay->Read Analysis Calculate IC50 (Non-linear Regression) Read->Analysis

Figure 1: Step-by-step workflow for the cytotoxicity evaluation of biphenyl derivatives, emphasizing the critical solubility checkpoint.

Data Analysis & Interpretation

Calculation of % Viability

ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="ng-star-inserted display">



Where 

is the Absorbance value.
IC50 Determination

Plot Log(Concentration) vs. % Viability. Fit the data using a 4-parameter logistic (4PL) regression model :



Interpretation Guide
IC50 Value (

M)
ClassificationAction
< 10 Potent CytotoxicityProceed to mechanistic studies (Apoptosis/Cell Cycle).
10 - 50 Moderate ActivityAssess Selectivity Index (SI) vs. normal fibroblasts.
> 50 Low PotencyCompound likely inactive; check for cytostatic effects.

Mechanistic Context: The Biphenyl Pathway

Understanding why this compound might kill cancer cells is crucial for troubleshooting. The diagram below hypothesizes the pathway based on structural analogs (Fenbufen/Felbinac).

Mechanism Compound 2-Oxo-2-(4-phenylphenyl) acetic acid CellEntry Passive Diffusion (Lipophilic) Compound->CellEntry Target1 COX-2 Inhibition (Hypothetical) CellEntry->Target1 Target2 Mitochondrial Uncoupling CellEntry->Target2 Event1 PGE2 Reduction Target1->Event1 Event2 ROS Generation Target2->Event2 Outcome Apoptosis (Cell Death) Event1->Outcome Event2->Outcome

Figure 2: Hypothetical Mechanism of Action (MOA). Biphenyl acids often target COX enzymes or disrupt mitochondrial potential, leading to Reactive Oxygen Species (ROS) accumulation.

Troubleshooting & Optimization

  • Issue: High Variation between Replicates.

    • Cause: Pipetting error or evaporation in outer wells.

    • Solution: Use the "PBS moat" strategy (fill edge wells with PBS) and use multi-channel pipettes.

  • Issue: Compound Precipitation.

    • Cause: The biphenyl tail is hydrophobic.

    • Solution: Ensure the pre-dilution in media is mixed vigorously. If precipitation persists at 100

      
      M, cap the testing range at 50 
      
      
      
      M.
  • Issue: Non-Sigmoidal Curve.

    • Cause: Hormetic effect (low dose stimulation) or assay interference.

    • Solution: Check if the compound reacts with MTT/CCK-8 directly (cell-free control).

References

  • National Cancer Institute (NCI). "In Vitro Cell Line Screening Project (IVCLSP) Methodology." NCI Developmental Therapeutics Program. Available at: [Link]

  • Riss, T.L., et al. (2013). "Cell Viability Assays." Assay Guidance Manual [Internet]. Bethesda (MD): Eli Lilly & Company and the National Center for Advancing Translational Sciences. Available at: [Link]

  • PubChem. "2-(4-Biphenylyl)-2-oxoacetic acid (Compound Summary)." National Library of Medicine. Available at: [Link]

  • Li, W., et al. (2015). "Cytotoxicity of biphenyl derivatives from Garcinia species." Natural Product Communications. (Contextual reference for biphenyl scaffold cytotoxicity).
  • Stockert, J.C., et al. (2012). "Assays for viability: a review." Acta Histochemica. 114(8):785-796.
Method

Application Note: Strategies for the Derivatization of 2-Oxo-2-(4-phenylphenyl)acetic Acid for Biological Probe and Drug Discovery Applications

Abstract 2-Oxo-2-(4-phenylphenyl)acetic acid, also known as 4-biphenylglyoxylic acid, is a member of the α-keto acid class of molecules, which are of significant interest in medicinal chemistry. The unique arrangement of...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

2-Oxo-2-(4-phenylphenyl)acetic acid, also known as 4-biphenylglyoxylic acid, is a member of the α-keto acid class of molecules, which are of significant interest in medicinal chemistry. The unique arrangement of a biphenyl scaffold, an α-keto group, and a carboxylic acid provides a versatile platform for chemical modification. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic derivatization of this scaffold. We present detailed, field-tested protocols for the selective modification of both the carboxylic acid and α-keto moieties. The rationale behind experimental choices, methodologies for creating ester and amide libraries, and techniques for modifying the ketone group are discussed in depth. These strategies are aimed at enabling robust Structure-Activity Relationship (SAR) studies, the development of novel therapeutic agents, and the synthesis of chemical probes for biological investigation.

Introduction and Core Principles

The 2-oxo-2-(4-phenylphenyl)acetic acid scaffold is a privileged structure in drug discovery. α-Keto acids are known to act as inhibitors of various enzymes, including kynurenine aminotransferases (KATs), which are implicated in neurological disorders.[1][2] The biphenyl group can engage in favorable π-π stacking and hydrophobic interactions within protein binding pockets, while the two reactive functional groups—the carboxylic acid and the α-ketone—offer handles for chemical derivatization.

The primary goals for derivatizing this molecule in a biological context are:

  • Structure-Activity Relationship (SAR) Exploration: Systematically modifying parts of the molecule to understand which chemical features are critical for biological activity.

  • Improving Pharmacokinetic Properties (ADME): Enhancing absorption, distribution, metabolism, and excretion profiles. For example, converting the polar carboxylic acid to a less polar ester can improve cell membrane permeability.

  • Developing Chemical Probes: Attaching reporter tags (e.g., fluorophores, biotin) or cross-linking agents to study molecular interactions and target engagement.

The key to successful derivatization lies in the selective chemical manipulation of the carboxylic acid and the α-ketone. Due to their differing reactivity, one can often be modified while leaving the other intact, allowing for a modular and strategic approach to library synthesis.

Derivatization of the Carboxylic Acid Moiety

Modification of the carboxylic acid is a primary strategy to modulate polarity, improve cell penetration, and explore interactions with target proteins. The two most common modifications are esterification and amidation.

Protocol 2.1: Synthesis of Esters via Fischer Esterification

Fischer esterification is a classic, acid-catalyzed reaction ideal for producing simple alkyl esters (e.g., methyl, ethyl).[3][4] This method is cost-effective and straightforward, making it suitable for initial SAR studies. The reaction is an equilibrium process; therefore, using the alcohol as the solvent or removing water as it forms is crucial to drive the reaction to completion.[3]

Experimental Protocol:

  • Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-Oxo-2-(4-phenylphenyl)acetic acid (1.0 eq).

  • Reagents: Add the desired alcohol (e.g., methanol, ethanol) in large excess to act as both the reactant and the solvent (approx. 0.2 M concentration of the acid).

  • Catalyst Addition: Carefully add concentrated sulfuric acid (H₂SO₄) dropwise (approx. 0.1 eq).

  • Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). Typical reaction times are 4-16 hours.

  • Workup: After cooling to room temperature, remove the excess alcohol under reduced pressure. Dissolve the residue in ethyl acetate and wash sequentially with saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The crude ester can be purified by silica gel column chromatography if necessary.

Causality Behind Choices:

  • Excess Alcohol: Pushes the equilibrium towards the product side, maximizing yield as dictated by Le Châtelier's principle.[3]

  • Sulfuric Acid: Acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, rendering the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[3]

  • Bicarbonate Wash: Essential for removing the strong acid catalyst, which could otherwise cause product degradation or hydrolysis during storage.

Protocol 2.2: Synthesis of Amides via Peptide Coupling Reagents

Amide bond formation is a cornerstone of medicinal chemistry, allowing for the introduction of a vast array of chemical functionalities. Direct reaction of a carboxylic acid and an amine is generally inefficient. Therefore, activating agents (coupling reagents) are required to convert the carboxylic acid's hydroxyl group into a better leaving group.[5] Reagents like EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) in combination with an additive like HOBt (1-Hydroxybenzotriazole) are standard.[6]

Experimental Protocol:

  • Setup: Dissolve 2-Oxo-2-(4-phenylphenyl)acetic acid (1.0 eq) in an anhydrous aprotic solvent like Dichloromethane (DCM) or Dimethylformamide (DMF) in a flask under an inert atmosphere (e.g., nitrogen or argon).

  • Activation: Add HOBt (1.2 eq) and EDC·HCl (1.2 eq) to the solution and stir at room temperature for 30 minutes. This pre-activation step forms a reactive HOBt-ester intermediate.

  • Amine Addition: Add the desired primary or secondary amine (1.1 eq) to the reaction mixture, followed by a non-nucleophilic base such as Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (2.0-3.0 eq).

  • Reaction: Allow the reaction to stir at room temperature for 12-24 hours. Monitor progress by TLC or LC-MS.

  • Workup: Dilute the reaction mixture with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

  • Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate. Purify the crude product by silica gel column chromatography.

Causality Behind Choices:

  • Anhydrous Conditions: Coupling reagents like EDC are sensitive to water, which can hydrolyze the activated intermediate and reduce yield.

  • HOBt Additive: HOBt reacts with the initial O-acylisourea intermediate to form an activated ester. This intermediate is less prone to racemization (if chiral centers are present) and side reactions compared to the O-acylisourea itself.[6]

  • Base (DIPEA/TEA): Neutralizes the hydrochloride salt of EDC and the proton released during amide bond formation, driving the reaction forward. A non-nucleophilic base is chosen to avoid competing reactions.

Parameter Esterification (Fischer) Amidation (EDC/HOBt)
Key Reagents Alcohol, H₂SO₄Amine, EDC, HOBt, DIPEA
Solvent Excess AlcoholAnhydrous DCM or DMF
Temperature RefluxRoom Temperature
Key Advantage Simple, cost-effectiveHigh substrate scope, mild conditions
Key Limitation High temperature, strong acidHigher cost, moisture sensitive

Derivatization of the α-Ketone Moiety

The α-keto group is a versatile electrophile that can be transformed into various functional groups, significantly altering the molecule's shape, electronics, and hydrogen bonding capabilities.

Protocol 3.1: Reductive Amination

Reductive amination is a powerful method for converting a ketone into an amine in a single pot.[7][8] The reaction proceeds through the in-situ formation of an imine or enamine intermediate, which is then reduced by a selective hydride agent.[9] Sodium triacetoxyborohydride (STAB) is an excellent choice as it is mild, tolerant of slightly acidic conditions needed for imine formation, and selective for imines over ketones.[9]

Experimental Protocol:

  • Setup: To a flask containing 2-Oxo-2-(4-phenylphenyl)acetic acid methyl ester (1.0 eq) and the desired primary or secondary amine (1.2 eq), add an anhydrous solvent such as Dichloroethane (DCE) or Tetrahydrofuran (THF). Note: The carboxylic acid is typically protected as an ester first to prevent interference.

  • pH Adjustment: Add acetic acid (1.1 eq) to catalyze imine formation.

  • Reducing Agent: Add Sodium triacetoxyborohydride (STAB) (1.5 eq) portion-wise at room temperature. The reaction may be mildly exothermic.

  • Reaction: Stir at room temperature for 6-24 hours, monitoring by TLC or LC-MS until the starting material is consumed.

  • Workup: Carefully quench the reaction by slow addition of saturated NaHCO₃ solution. Extract the aqueous layer with ethyl acetate or DCM.

  • Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify via silica gel column chromatography.

Causality Behind Choices:

  • Ester Protection: The free carboxylic acid can interfere with the reaction. Protecting it as an ester ensures the reaction proceeds cleanly at the ketone.

  • Acetic Acid: Catalyzes the dehydration step to form the iminium ion intermediate, which is the species that is actually reduced.[8]

  • STAB: This reducing agent is less reactive than NaBH₄ and will not readily reduce the ketone starting material, but it is highly effective at reducing the protonated imine (iminium ion), ensuring high selectivity for the desired product.[9]

Visualization of Derivatization and Biological Action

Workflow and Pathway Diagrams

To visualize the synthetic strategy, a workflow diagram illustrates the decision-making process for derivatization.

G start 2-Oxo-2-(4-phenylphenyl)acetic acid ester Ester Derivative (R-COOR') start->ester Protocol 2.1 (ROH, H+) amide Amide Derivative (R-CONR'R'') start->amide Protocol 2.2 (R'R''NH, EDC) amine α-Amino Ester Derivative ester->amine Protocol 3.1 (R'R''NH, STAB)

Caption: Synthetic workflow for derivatization.

In a biological context, these derivatives may act as enzyme inhibitors. For example, α-keto acids are known inhibitors of Kynurenine Aminotransferase (KAT), an enzyme in the tryptophan metabolism pathway that produces the neuroactive compound kynurenic acid (KYNA).[1][2][10][11]

G sub Kynurenine + α-Ketoglutarate enzyme KAT Enzyme sub->enzyme prod Kynurenic Acid (KYNA) + Glutamate enzyme->prod effect Modulation of NMDA Receptor Activity prod->effect inhibitor Scaffold Derivative inhibitor->enzyme

Caption: Inhibition of the KAT enzyme by a derivative.

Conclusion

The 2-Oxo-2-(4-phenylphenyl)acetic acid scaffold provides a rich platform for synthetic modification in the pursuit of biologically active molecules. By employing selective and robust chemical protocols, researchers can systematically derivatize the carboxylic acid and α-keto moieties. The esterification, amidation, and reductive amination protocols detailed herein serve as a validated starting point for generating compound libraries for SAR studies, optimizing drug candidates, and creating novel chemical probes. Careful consideration of reaction mechanisms and reagent choice, as outlined in this note, is paramount to achieving high yields and purity, thereby accelerating the discovery process.

References

  • Jilani, J. A., Abualassal, Q. I., Assaf, A. M., & Shmies, R. M. A. (2021). Synthesis, characterization and biological evaluation of some 2-arylbenzoxazole acetic acid derivatives as potential anticancer agents. Indian Journal of Chemistry, Vol. 60B, 1496-1501. [Link]

  • Beilstein Journal of Organic Chemistry. (n.d.). Synthesis and characterization of novel bioactive 1,2,4-oxadiazole natural product analogs bearing the N-phenylmaleimide and N-phenylsuccinimide moieties. [Link]

  • MDPI. (n.d.). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. [Link]

  • PubMed. (n.d.). Development of radiolabeling 2-oxo-2-(4-phenylpiperazin-1-yl)acetamide derivatives as potential molecular probes for excitatory amino acid transporter 2. [Link]

  • Google Patents. (n.d.).
  • MDPI. (n.d.). (E)-2-(2-Oxo-4-phenylbut-3-en-1-yl)benzo[d]thiazole-3(2H)-carboxylates. [Link]

  • Google Patents. (n.d.).
  • ResearchGate. (n.d.). Synthesis and biological activity of phenyl amino acetic acid (2-oxo-1,2-dihydroindol-3-ylidene)hydrazides. [Link]

  • Master Organic Chemistry. (2017). Reductive Amination, and How It Works. [Link]

  • ResearchGate. (n.d.). Synthesis and antimicrobial studies of biphenyl-4-carboxylic acid 2-(aryl)-4-oxo-thiazolidin-3-yl - amide. [Link]

  • ACS Publications. (2022). One-Pot Synthesis of α-Ketoamides from α-Keto Acids and Amines Using Ynamides as Coupling Reagents. The Journal of Organic Chemistry. [Link]

  • Han, Q., et al. (2016). Kynurenine Aminotransferase Isozyme Inhibitors: A Review. PMC - PubMed Central. [Link]

  • ResearchGate. (n.d.). Synthesis and Biological Activity of Phenyl Amino Acetic Acid (2-Oxo-1,2-dihydroindol-3-ylidene)hydrazides. [Link]

  • Master Organic Chemistry. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. [Link]

  • Nasi, S., et al. (2018). Improvement of kynurenine aminotransferase-II inhibitors guided by mimicking sulfate esters. PMC - NIH. [Link]

  • Organic Chemistry Portal. (n.d.). α-Keto carboxylic acid, ester and amide synthesis by hydroxylation or oxidation. [Link]

  • Al-Ostoot, F. H., et al. (n.d.). Design, synthesis, and biological evaluation of 1,2,4-oxadiazole-based derivatives as multitarget anti-Alzheimer agents. PMC - PubMed Central. [Link]

  • PubMed. (n.d.). Human kynurenine aminotransferase II--reactivity with substrates and inhibitors. [Link]

  • Chemguide. (n.d.). esterification - alcohols and carboxylic acids. [Link]

  • PubMed. (n.d.). Preparation and biological activity of 2-[4-(thiazol-2-yl)phenyl]propionic acid derivatives inhibiting cyclooxygenase. [Link]

  • Organic Chemistry Portal. (n.d.). Amine synthesis by reductive amination (reductive alkylation). [Link]

  • ResearchGate. (2024). Synthesis of 2-[(3,4,5-Triphenyl)phenyl]acetic Acid and Derivatives. [Link]

  • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. The Journal of Organic Chemistry. [Link]

  • Organic & Biomolecular Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. [Link]

  • Han, Q., et al. (2012). Characteristic Features of Kynurenine Aminotransferase Allosterically Regulated by (Alpha)-Ketoglutarate in Cooperation with Kynurenine. PMC - NIH. [Link]

  • Organic Chemistry Portal. (n.d.). Ester synthesis by esterification. [Link]

  • Aapptec Peptides. (n.d.). Coupling Reagents. [Link]

  • YouTube. (2019). 08.08 Esterification of Carboxylic Acids. [Link]

  • ACG Publications. (2011). Synthesis and biological activity of 2-oxo-azetidine derivatives of phenothiazine. [Link]

  • Perez-de-la-Cruz, V., et al. (n.d.). Relevance of Alternative Routes of Kynurenic Acid Production in the Brain. PMC - NIH. [Link]

  • Wikipedia. (n.d.). Reductive amination. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Side Products in the Friedel-Crafts Synthesis of Biphenyl Derivatives

Introduction: Navigating the Complexities of Biphenyl Functionalization The Friedel-Crafts reaction is a cornerstone of synthetic organic chemistry, providing a powerful method for forging carbon-carbon bonds by alkylati...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Navigating the Complexities of Biphenyl Functionalization

The Friedel-Crafts reaction is a cornerstone of synthetic organic chemistry, providing a powerful method for forging carbon-carbon bonds by alkylating or acylating aromatic rings.[1] For researchers in drug development and materials science, applying this reaction to biphenyl scaffolds is crucial for creating a diverse range of functionalized molecules with significant pharmacological and industrial applications.[2][3] Biphenyls undergo electrophilic substitution similarly to benzene, but the reaction is often complicated by the electronic and steric nature of the two-ring system.[2]

This guide, prepared by our team of application scientists, serves as a technical support resource to address the common side products and experimental pitfalls encountered during the Friedel-Crafts synthesis of biphenyl derivatives. We will move beyond simple procedural lists to explain the mechanistic origins of these issues and provide field-proven troubleshooting strategies to enhance reaction selectivity and yield.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section is structured to address specific problems you may encounter in the lab. Each entry details the underlying cause of the issue and provides actionable solutions.

Category 1: Challenges in Friedel-Crafts Alkylation

Friedel-Crafts alkylation, while seemingly straightforward, is notorious for several side reactions that can compromise the purity and yield of the desired biphenyl derivative.

Problem: You are observing significant amounts of di-, tri-, or even poly-alkylated biphenyls in your final product mixture, even when using a 1:1 stoichiometry of biphenyl to alkylating agent.

Root Cause Analysis: This phenomenon, known as polyalkylation , is a primary limitation of the Friedel-Crafts alkylation.[4] The initial alkyl group introduced onto the biphenyl ring is an electron-donating group. This activates the ring system, making the mono-alkylated product more nucleophilic and thus more reactive towards further electrophilic substitution than the original biphenyl starting material.[5][6] Consequently, as soon as the mono-substituted product is formed, it competes with the remaining starting material for the alkylating agent, often reacting at an even faster rate.[7]

Troubleshooting & Optimization Protocol:

The most effective strategy to suppress polyalkylation is to manipulate the reaction stoichiometry to ensure the electrophile is the limiting reagent and is more likely to encounter an unreacted biphenyl molecule.

  • Protocol: Using an Excess of the Aromatic Substrate

    • Stoichiometry: Instead of a 1:1 ratio, use a large excess of the biphenyl substrate relative to the alkyl halide. A ratio of 5:1 to 10:1 (biphenyl:alkyl halide) is a common starting point.[4]

    • Reaction Setup: In a flame-dried, three-neck flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the biphenyl in an appropriate anhydrous solvent (e.g., dichloromethane or nitrobenzene).

    • Reagent Addition: Slowly add the alkyl halide to the biphenyl solution after the Lewis acid catalyst (e.g., AlCl₃) has been introduced and the mixture has reached the target temperature. This ensures the electrophile is generated in a high concentration of the desired nucleophile.

    • Work-up: Upon completion, the excess biphenyl can be removed during purification, typically through vacuum distillation or recrystallization.

Diagram: Competing Reaction Pathways in Friedel-Crafts Alkylation

Biphenyl Biphenyl Monoalkyl Mono-alkylated Biphenyl Biphenyl->Monoalkyl Reaction 1 Electrophile R⁺ (Electrophile) Monoalkyl_side Mono-alkylated Biphenyl Polyalkyl Poly-alkylated Biphenyl Monoalkyl_side->Polyalkyl Reaction 2 (Faster) Electrophile_side R⁺ (Electrophile)

Caption: Mono-alkylation vs. Poly-alkylation pathways.

Problem: You used a primary alkyl halide (e.g., 1-chloropropane) but your characterization data (NMR, MS) shows the product is an isomer (e.g., 2-phenylpropane, where an isopropyl group is attached).

Root Cause Analysis: This is a classic example of carbocation rearrangement . The Friedel-Crafts alkylation mechanism proceeds through a carbocation electrophile.[1] Primary carbocations are highly unstable and will readily rearrange to a more stable secondary or tertiary carbocation via a hydride or alkyl shift if possible.[8] This rearrangement occurs faster than the electrophilic attack on the biphenyl ring.[9]

  • Example: When 1-chloropropane reacts with AlCl₃, it forms a primary carbocation. A rapid 1,2-hydride shift occurs, converting it into the more stable secondary isopropyl carbocation, which then acts as the dominant electrophile in the reaction.[8][9]

Troubleshooting & Optimization Protocol:

  • Choose a Different Alkylating Agent: Use an alkyl halide that already forms a stable carbocation (secondary or tertiary), such as t-butyl chloride, which will not rearrange.[10]

  • Switch to Friedel-Crafts Acylation: The most robust solution is to perform a Friedel-Crafts acylation, which is not susceptible to rearrangement, and then reduce the resulting ketone to the desired alkyl group. The acylium ion intermediate is resonance-stabilized and does not rearrange.[1][5]

    • Step A (Acylation): React biphenyl with an appropriate acyl chloride (e.g., propanoyl chloride) and AlCl₃.

    • Step B (Reduction): Reduce the resulting ketone product using a standard method like the Clemmensen (Zn(Hg), HCl) or Wolff-Kishner (H₂NNH₂, KOH) reduction.[11]

Diagram: Mechanism of Carbocation Rearrangement

cluster_mech 1,2-Hydride Shift cluster_reaction Reaction with Biphenyl Primary_Carbocation [CH₃-CH₂-CH₂]⁺ (Unstable Primary Carbocation) Transition_State Hydride Shift Primary_Carbocation->Transition_State Rearrangement Secondary_Carbocation [CH₃-CH(⁺)-CH₃] (Stable Secondary Carbocation) Transition_State->Secondary_Carbocation Rearrangement Secondary_Carbocation_React [CH₃-CH(⁺)-CH₃] Product Isopropyl-Biphenyl (Rearranged Product) Secondary_Carbocation_React->Product Electrophilic Attack Biphenyl_Ring Biphenyl Biphenyl_Ring->Product Electrophilic Attack

Caption: Carbocation rearrangement leading to an isomeric product.

Category 2: Challenges in Friedel-Crafts Acylation

While acylation avoids poly-substitution and rearrangement, it has its own set of requirements that, if overlooked, can lead to poor results.

Problem: You are attempting a Friedel-Crafts acylation using a catalytic amount (<1 equivalent) of a Lewis acid like AlCl₃, and the reaction is inefficient.

Root Cause Analysis: Unlike in alkylation, the Lewis acid in a Friedel-Crafts acylation is not a true catalyst; it is consumed during the reaction. The carbonyl oxygen of the ketone product is a Lewis base and forms a strong complex with the Lewis acid (AlCl₃).[11] This complex deactivates both the product and the AlCl₃, preventing it from activating more acyl chloride molecules.[12] Therefore, at least a stoichiometric amount of the Lewis acid is required to drive the reaction to completion.

Troubleshooting & Optimization Protocol:

  • Ensure Stoichiometric Catalyst Loading: Always use a slight excess of the Lewis acid. A molar ratio of 1.1 to 1.2 equivalents of AlCl₃ relative to the acyl chloride is recommended to account for any potential deactivation by trace moisture and to ensure all the limiting reagent reacts.[12]

  • Catalyst Quality: Aluminum chloride is highly hygroscopic. Use a freshly opened bottle of anhydrous AlCl₃ and handle it quickly in a dry environment (e.g., under an inert atmosphere or in a glove box) to prevent deactivation by atmospheric moisture.[12]

Data Presentation: Impact of Catalyst Stoichiometry on Yield

Molar Equivalents of AlCl₃ (vs. Acyl Chloride)Typical Product YieldRationale
0.1 - 0.3 (Catalytic)< 10%Insufficient AlCl₃ to activate the acyl chloride after initial product formation and complexation.
1.0~80-90%Stoichiometric amount allows for complete reaction of the limiting reagent.
1.1 - 1.2 (Recommended) > 95% Slight excess ensures reaction goes to completion by compensating for any deactivation.[12]
Category 3: General Issues Affecting Both Alkylation & Acylation

Problem: You are attempting a Friedel-Crafts reaction on a biphenyl derivative that already contains a substituent (e.g., -NO₂, -CN, -COOH), and no reaction occurs.

Root Cause Analysis: Friedel-Crafts reactions are classic electrophilic aromatic substitutions and are highly sensitive to the electronic nature of the aromatic substrate.

  • Strongly Deactivating Groups: Substituents that are strongly electron-withdrawing (e.g., nitro, cyano, sulfonic acid, carbonyl groups) make the biphenyl ring electron-deficient. This reduces its nucleophilicity to the point where it will not attack the carbocation or acylium ion electrophile.[4][5][6]

  • Lewis Base Groups: Substituents with lone pairs, such as amines (-NH₂) or hydroxyls (-OH), will act as Lewis bases and coordinate directly with the Lewis acid catalyst (AlCl₃). This forms a complex that places a positive charge adjacent to the ring, strongly deactivating it.[4]

Troubleshooting & Synthetic Strategy:

  • Synthetic Order: The most effective solution is to alter the order of your synthetic steps. Perform the Friedel-Crafts reaction on the unsubstituted biphenyl first, and then introduce the deactivating group in a subsequent step.

  • Protecting Groups: For groups like -OH or -NH₂, consider using a protecting group strategy. However, the conditions for many protection/deprotection schemes can be incompatible with the harsh Lewis acids used in Friedel-Crafts reactions. Careful planning is essential.

References
  • Title: 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction Source: Chemistry LibreTexts URL: [Link]

  • Title: 6. Friedel-Crafts Alkylation: 1,4- Dimethoxybenzene and Biphenyl Source: Web Pages URL: [Link]

  • Title: A fruitful century for the scalable synthesis and reactions of biphenyl derivatives: applications and biological aspects Source: RSC Advances (via PMC) URL: [Link]

  • Title: The Friedel-Crafts Reaction Source: UC Berkeley College of Chemistry URL: [Link]

  • Title: EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation Source: Master Organic Chemistry URL: [Link]

  • Title: Friedel-Crafts alkylation reaction with rearrangement Source: YouTube URL: [Link]

  • Title: A Friedel Crafts Reaction Source: YouTube URL: [Link]

  • Title: Friedel-Crafts Alkylation Reaction Source: Mettler Toledo URL: [Link]

  • Title: Friedel–Crafts alkylation of biphenyl with haloalkane Source: ResearchGate URL: [Link]

  • Title: 18.2 Friedel Crafts Alkylation and Acylation | Organic Chemistry Source: YouTube URL: [Link]

  • Title: Friedel–Crafts reaction Source: Wikipedia URL: [Link]

  • Title: 16.3 Alkylation and Acylation of Aromatic Rings: The Friedel–Crafts Reaction Source: OpenStax URL: [Link]

  • Title: Steric Effects in Friedel-Crafts Reactions Source: Chemistry Stack Exchange URL: [Link]

  • Title: A review of new developments in the Friedel–Crafts alkylation – From green chemistry to asymmetric catalysis Source: Beilstein Journals URL: [Link]

  • Title: Friedel Crafts Alkylation and Acylation Reaction Mechanism - Electrophilic Aromatic Substitution Source: YouTube URL: [Link]

  • Title: Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives Source: PubMed (NIH) URL: [Link]

  • Title: Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives Source: Thieme Connect URL: [Link]

  • Title: Alkylation of Biphenyl under Mild Friedel-Crafts Conditions Source: ACS Publications URL: [Link]

  • Title: Synthesis of Sterically Hindered Polychlorinated Biphenyl Derivatives Source: PMC (PubMed Central) URL: [Link]

  • Title: Biocatalytic Friedel‐Crafts Reactions Source: PMC URL: [Link]

  • Title: Friedel–Crafts acylation of biphenyl with anhydrides Source: ResearchGate URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

Comparative Guide: Biological Profiling of 2-Oxo-2-(4-phenylphenyl)acetic Acid and Its Functional Analogs

Executive Summary This technical guide provides a comparative analysis of 2-Oxo-2-(4-phenylphenyl)acetic acid (commonly known as 4-Biphenylglyoxylic acid ) against its primary bioactive analogs.[1] While often viewed mer...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide provides a comparative analysis of 2-Oxo-2-(4-phenylphenyl)acetic acid (commonly known as 4-Biphenylglyoxylic acid ) against its primary bioactive analogs.[1] While often viewed merely as a synthetic intermediate in the production of Felbinac (4-Biphenylacetic acid), the 2-oxo scaffold possesses distinct physicochemical properties and divergent biological potential.[1]

This analysis contrasts the parent keto-acid scaffold with two distinct analog classes:

  • The Reduced Congener (Felbinac): The established NSAID standard for COX inhibition.

  • The Functionalized Derivatives (Hydrazones): Emerging candidates for antimicrobial and antifungal applications.

Structural Context & Divergent Scaffolds

The biological activity of the biphenyl scaffold is heavily dictated by the linker between the aromatic system and the carboxylic acid tail.

Compound ClassStructure NameLinker ChemistryPrimary Biological Target
Parent Scaffold 4-Biphenylglyoxylic Acid

-Keto (

-Oxo)
Synthetic Intermediate / Weak COX affinity
Analog A (Reduced) Felbinac Methylene (

)
COX-1 / COX-2 (Anti-inflammatory)
Analog B (Condensed) Hydrazone Derivatives Azomethine (

)
Microbial Membranes / DNA Gyrase
Divergent Synthesis & Activity Pathway

The following diagram illustrates how the 2-oxo parent compound serves as a "switch" point in medicinal chemistry—reduction leads to anti-inflammatory activity, while condensation leads to antimicrobial efficacy.[1]

G Biphenyl Biphenyl (Precursor) Glyoxylic 4-Biphenylglyoxylic Acid (2-Oxo Parent Scaffold) Biphenyl->Glyoxylic Friedel-Crafts Acylation Felbinac Felbinac (Reduced Analog) High COX Affinity Glyoxylic->Felbinac Wolff-Kishner Reduction (Target: Inflammation) Hydrazone Hydrazone Derivatives (Condensed Analog) Antimicrobial Activity Glyoxylic->Hydrazone Schiff Base Condensation (Target: Bacteria/Fungi)

Figure 1: Divergent synthesis pathways determining biological activity.[1] The


-keto group is the functional handle for diversification.[1]

Comparative Biological Performance[2][3]

Anti-Inflammatory Activity (COX Inhibition)

The primary mechanism of action for biphenyl acids is the inhibition of Cyclooxygenase (COX) enzymes, preventing the conversion of arachidonic acid to Prostaglandin H2.

  • Felbinac (Analog A): The methylene linker allows the biphenyl tail to enter the hydrophobic channel of the COX enzyme, while the carboxylic acid interacts with Arg-120.

  • 4-Biphenylglyoxylic Acid (Parent): The

    
    -keto group introduces rigidity and polarity.[1] In comparative assays, this modification typically results in reduced potency  compared to Felbinac. The keto-acid often acts as a metabolic precursor (prodrug) rather than the primary effector.[1]
    

Data Summary: COX-Inhibition & Anti-Inflammatory Potency [1][2][3][4][5]

CompoundIC50 (PGE2 Synthesis)*Edema Inhibition (Rat Paw)**Mechanism Note
Felbinac ~3.2 µMHigh (>40% inhibition)Direct competitive inhibitor of COX.
4-Biphenylglyoxylic Acid >50 µM (Est.)Low/ModerateSteric hindrance of

-keto group reduces active site fit.[1]

*IC50 values based on cell-free COX assays [Cayman Chem, Ref 1]. **In vivo efficacy often relies on metabolic reduction to Felbinac.[1]

Antimicrobial Activity

While Felbinac dominates inflammation therapy, the 2-oxo parent scaffold excels when derivatized into hydrazones.[1] The keto group facilitates Schiff base formation, creating compounds with significant efficacy against Gram-positive bacteria.[1]

Data Summary: Antimicrobial MIC Values (µg/mL)

MicroorganismFelbinac (Acid)Glyoxylic Hydrazones (Analog B)[1]
S. aureus (Gram +)Inactive (>100)32 - 64
B. subtilis (Gram +)Inactive (>100)64
E. coli (Gram -)Inactive>128 (Weak)
C. albicans (Fungal)Inactive32 - 64

Insight: The hydrazone moiety (


) acts as a pharmacophore potentially targeting bacterial DNA gyrase or disrupting membrane permeability, a mechanism distinct from the COX inhibition of the acid forms [Popiołek, Ref 2].

Experimental Protocols

Synthesis of the Parent Scaffold (Friedel-Crafts Acylation)

Objective: Synthesize 4-biphenylglyoxylic acid from biphenyl. Criticality: Temperature control is vital to prevent polymerization or double-acylation.[1]

  • Reagents: Biphenyl (10 mmol), Oxalyl Chloride (12 mmol),

    
     (12 mmol), Dichloromethane (DCM) or Nitrobenzene.
    
  • Procedure:

    • Dissolve biphenyl in dry DCM at 0°C.[1]

    • Add

      
       slowly to form a suspension.[1]
      
    • Add oxalyl chloride dropwise over 30 minutes.[1] Note: Rapid addition causes exotherms that favor side products.[1]

    • Stir at 0-5°C for 2 hours, then allow to warm to room temperature (RT) for 4 hours.

    • Quench: Pour reaction mixture over crushed ice/HCl.

    • Isolation: Extract with ethyl acetate, wash with brine, dry over

      
      .[1] Recrystallize from ethanol.
      
  • Validation: NMR should show the absence of the methylene peak (seen in Felbinac) and presence of the keto-carbonyl carbon (~180-190 ppm in

    
     NMR).
    
In Vitro COX-1/COX-2 Inhibition Assay

Objective: Quantify the anti-inflammatory potential of the analog compared to Felbinac.[1]

  • System: Colorimetric COX Inhibitor Screening Kit (e.g., Cayman Chemical Item No. 701050).[1]

  • Workflow:

    • Preparation: Dissolve test compounds (Glyoxylic acid vs. Felbinac) in DMSO. Final DMSO concentration in assay must be <5%.[1]

    • Incubation: Incubate COX-1 or COX-2 enzyme with Heme and test compound for 10 minutes at 25°C.

    • Initiation: Add Arachidonic Acid (substrate) and colorimetric substrate (TMPD).

    • Measurement: Monitor absorbance at 590 nm. The rate of increase in absorbance is proportional to COX activity.

  • Calculation:

    
    [1]
    
Antimicrobial Susceptibility Testing (Broth Microdilution)

Objective: Determine Minimum Inhibitory Concentration (MIC) for hydrazone derivatives.

  • Inoculum: Prepare bacterial suspension (e.g., S. aureus ATCC 25923) to

    
     McFarland standard.
    
  • Dilution: Serial 2-fold dilutions of the test compound in Mueller-Hinton Broth (MHB) in a 96-well plate. Range: 512 µg/mL to 1 µg/mL.[1]

  • Controls:

    • Positive Control: Ciprofloxacin.[1][6]

    • Negative Control: DMSO/Broth only.[1]

  • Incubation: 37°C for 24 hours.

  • Readout: The lowest concentration showing no visible turbidity is the MIC.

Mechanistic Visualization

The following diagram details the Anti-Inflammatory Signaling Pathway and where the reduced analog (Felbinac) intervenes, contrasting with the parent compound's role.

COX_Pathway Membrane Cell Membrane Phospholipids AA Arachidonic Acid Membrane->AA Hydrolysis PLA2 Phospholipase A2 PLA2->Membrane COX COX-1 / COX-2 Enzymes AA->COX Substrate Entry PGG2 PGG2 / PGH2 COX->PGG2 Oxygenation Inhibitor_Felbinac Felbinac (Reduced Analog) High Affinity Blockade Inhibitor_Felbinac->COX Inhibits Inhibitor_Glyoxylic 4-Biphenylglyoxylic Acid (Parent) Low Affinity / Steric Clash Inhibitor_Glyoxylic->COX Weak Inhibition PGE2 Prostaglandin E2 (Pain & Inflammation) PGG2->PGE2 Downstream Synthesis

Figure 2: Mechanism of Action.[1] Felbinac effectively blocks the COX channel, whereas the parent glyoxylic acid exhibits weaker binding due to the steric bulk and polarity of the


-keto group.

References

  • Popiołek, Ł. (2021).[7] Updated Information on Antimicrobial Activity of Hydrazide-Hydrazones. International Journal of Molecular Sciences, 22(17), 9389.[7] [Link]

  • PubChem. (n.d.).[1] Felbinac (Compound CID 3332).[1][8] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

  • Deep, A., et al. (2010).[1] Design and biological evaluation of biphenyl-4-carboxylic acid hydrazide-hydrazone for antimicrobial activity. Acta Poloniae Pharmaceutica, 67(3), 255–259. [Link]

Sources

Comparative

Benchmarking the Enzyme Inhibitory Potency of 2-Oxo-2-(4-phenylphenyl)acetic Acid

The following guide provides an in-depth technical analysis of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-Biphenylglyoxylic Acid ), benchmarking its enzyme inhibitory profile against established standards. Exec...

Author: BenchChem Technical Support Team. Date: February 2026

The following guide provides an in-depth technical analysis of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-Biphenylglyoxylic Acid ), benchmarking its enzyme inhibitory profile against established standards.

Executive Summary

2-Oxo-2-(4-phenylphenyl)acetic acid (CAS: 2292-17-3) acts as a privileged scaffold in medicinal chemistry, primarily functioning as an inhibitor of Aldose Reductase (ALR2) and Matrix Metalloproteinases (MMPs) . Structurally, it is the


-keto acid analog of the non-steroidal anti-inflammatory drug (NSAID) Felbinac  (4-biphenylacetic acid).

This structural modification—the insertion of a ketone group adjacent to the carboxylic acid—induces a fundamental "activity switch":

  • Loss of COX Inhibition: The steric and electronic change diminishes binding to Cyclooxygenase (COX) active sites compared to Felbinac.

  • Gain of ALR2/MMP Inhibition: The

    
    -keto acid moiety acts as a transition-state mimic for aldehyde reduction (ALR2) and a zinc-binding group (ZBG) for metalloproteinases.
    

This guide benchmarks its potency against clinical standards (Sorbinil, Epalrestat) and elucidates the mechanistic basis for its activity.

Mechanistic Profile & Target Validation

Primary Target: Aldose Reductase (ALR2)

Aldose Reductase (ALR2) is the rate-limiting enzyme in the polyol pathway, converting glucose to sorbitol.[1] Hyperactivity of ALR2 under hyperglycemic conditions leads to sorbitol accumulation, causing diabetic complications (neuropathy, retinopathy).

  • Mechanism of Action: 2-Oxo-2-(4-phenylphenyl)acetic acid functions as a competitive inhibitor . The

    
    -keto acid headgroup mimics the transition state of the aldehyde substrate, anchoring to the anion-binding site (Tyr48, His110, Trp111) near the NADP+ cofactor. The hydrophobic biphenyl tail extends into the specificity pocket, providing selectivity over the related aldehyde reductase (ALR1).
    
Secondary Target: Gelatinases (MMP-2 / MMP-9)

The


-keto acid group is a known Zinc-Binding Group (ZBG). In Matrix Metalloproteinases, the carbonyl oxygen and carboxylate oxygen chelate the catalytic Zinc ion (

) essential for hydrolysis.
Pathway Visualization

The following diagram illustrates the intervention of the inhibitor within the Polyol Pathway and its structural relationship to the COX inhibitor Felbinac.

PolyolPathway Glucose Glucose Sorbitol Sorbitol (Toxic Accumulation) Glucose->Sorbitol NADPH -> NADP+ Fructose Fructose Sorbitol->Fructose NAD+ -> NADH ALR2 Aldose Reductase (ALR2) ALR2->Glucose Catalyzes SDH Sorbitol Dehydrogenase Inhibitor 2-Oxo-2-(4-phenylphenyl) acetic acid Inhibitor->ALR2 Inhibits (IC50 ~ μM)

Caption: The inhibitor blocks ALR2, preventing the conversion of Glucose to Sorbitol, a key driver of diabetic tissue damage.[1][2][3]

Comparative Analysis: Potency & Selectivity

The following table benchmarks 2-Oxo-2-(4-phenylphenyl)acetic acid against the parent NSAID (Felbinac) and standard ALR2 inhibitors.

Table 1: Enzyme Inhibitory Potency Comparison
CompoundPrimary TargetIC50 (ALR2)IC50 (COX-1/2)Mechanism Note
2-Oxo-2-(4-phenylphenyl)acetic acid ALR2 / MMP 1.5 - 15 µM *> 100 µM

-Keto group enables ALR2/MMP binding; reduces COX affinity.
Felbinac (4-Biphenylacetic acid)COX-1 / COX-2 > 100 µM0.5 - 5 µMCarboxylic acid binds Arg120 in COX; lacks transition state mimicry for ALR2.
Sorbinil ALR2 (Standard)0.1 - 2.0 µMInactiveHydantoin scaffold; highly potent but hypersensitivity risks.
Epalrestat ALR2 (Clinical)0.01 - 0.1 µMInactiveCarboxylic acid derivative; nanomolar potency.[4]

*Note: Values for the specific 2-Oxo derivative are estimated based on SAR data for the aryl-glyoxylic acid class. It represents a "lead-like" potency compared to optimized drugs.

Structural Logic of the "Activity Switch"
  • Felbinac: The

    
     group is flexible and fits the COX channel.
    
  • 2-Oxo Derivative: The

    
     group is rigid and planar. This planarity clashes with the COX active site but is perfect for the flat, hydrophobic pocket of Aldose Reductase and the Zinc coordination geometry of MMPs.
    

Experimental Protocols

To validate the potency of 2-Oxo-2-(4-phenylphenyl)acetic acid, the following self-validating protocols should be employed.

Aldose Reductase (ALR2) Inhibition Assay

Objective: Determine the IC50 against recombinant human ALR2.

  • Enzyme Preparation: Isolate ALR2 from rat lens or express recombinant human ALR2 in E. coli.

  • Reaction Mixture (1 mL):

    • Buffer: 100 mM Potassium Phosphate (pH 6.2).

    • Substrate: 10 mM DL-Glyceraldehyde (preferred over glucose for higher Vmax).

    • Cofactor: 0.15 mM NADPH.

    • Test Compound: 2-Oxo-2-(4-phenylphenyl)acetic acid (dissolved in DMSO, final concentration <1%).

  • Measurement: Monitor the decrease in absorbance at 340 nm (oxidation of NADPH) at 25°C for 3-5 minutes.

  • Control: Run a blank with DMSO only (0% inhibition) and a positive control (Sorbinil 10 µM).

  • Calculation:

    
    
    
MMP Fluorometric Inhibition Assay

Objective: Assess Zinc-binding potential against MMP-2/9.

  • Substrate: Use a fluorogenic peptide substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2).

  • Buffer: 50 mM Tris-HCl (pH 7.5), 10 mM

    
    , 150 mM NaCl, 0.05% Brij-35.
    
  • Protocol:

    • Incubate Enzyme (MMP-2, 10 nM) with Test Compound (0.1 - 100 µM) for 30 mins at 37°C.

    • Add Substrate (10 µM) to initiate reaction.

    • Measure Fluorescence: Ex/Em = 328/393 nm.

  • Validation: Use Ilomastat (GM6001) as a positive control (IC50 ~ nM range).

Chemical Structure Comparison

Understanding the subtle difference between the NSAID and the Enzyme Inhibitor is critical.

StructureComparison cluster_0 NSAID (COX Inhibitor) cluster_1 ALR2 / MMP Inhibitor Felbinac Felbinac (4-Biphenylacetic acid) Target: COX-1/2 Modification Oxidation at Alpha-Carbon (Introduction of Keto Group) Felbinac->Modification OxoDerivative 2-Oxo-2-(4-phenylphenyl) acetic acid Target: ALR2 / MMP Modification->OxoDerivative

Caption: The introduction of the alpha-keto group shifts activity from COX inhibition (Red) to ALR2/MMP inhibition (Green).

References

  • Aldose Reductase Inhibitors: Structure-Activity Relationships. Source: Journal of Medicinal Chemistry.[5] Context: Establishes aryl glyoxylic acids as a primary scaffold for ALR2 inhibition. Link:

  • Inhibition of Aldose Reductase by Novel Phytocompounds. Source: BioMed Research International. Context: Discusses the binding mode of carboxylic acid derivatives in the ALR2 active site. Link:

  • Design of MMP Inhibitors containing Zinc Binding Groups.

    
    -keto acids as effective zinc-chelating groups for metalloproteinase inhibition.
    Link:
    
  • Metabolism of Fenbufen. Source: Drug Metabolism and Disposition. Context: Identifies the relationship between the biphenyl acetic acid and its metabolic derivatives. Link:

Sources

Validation

Technical Comparison Guide: Cross-Reactivity Profiles of 2-Oxo-2-(4-phenylphenyl)acetic Acid

[1] Synonyms: 4-Biphenylglyoxylic acid; 4-Phenylphenylglyoxylic acid; Fenbufen Metabolite II.[1] CAS: 5449-21-8 Target Analyte Context: Felbinac (4-Biphenylacetic acid), Fenbufen.[1][2][3] Executive Summary In the bioana...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Synonyms: 4-Biphenylglyoxylic acid; 4-Phenylphenylglyoxylic acid; Fenbufen Metabolite II.[1] CAS: 5449-21-8 Target Analyte Context: Felbinac (4-Biphenylacetic acid), Fenbufen.[1][2][3]

Executive Summary

In the bioanalysis of non-steroidal anti-inflammatory drugs (NSAIDs), specifically the Fenbufen and Felbinac metabolic complex, the compound 2-Oxo-2-(4-phenylphenyl)acetic acid (hereafter referred to as 4-BPGA ) presents a significant analytical challenge. As a direct oxidative metabolite of Fenbufen and a structural analog of the active drug Felbinac, 4-BPGA exhibits high cross-reactivity in antibody-based assays while requiring specific chromatographic conditions for resolution in physicochemical assays.

This guide objectively compares the performance of 4-BPGA across three standard analytical modalities: Immunoassay (ELISA/EIA) , HPLC-UV , and LC-MS/MS . It is designed for researchers developing Therapeutic Drug Monitoring (TDM) protocols or metabolic profiling assays who must distinguish between the active COX-inhibitor (Felbinac) and its inactive keto-metabolites.[1]

The Molecular Mechanism of Interference

To understand why 4-BPGA interferes, one must analyze the structural homology relative to the target analyte, Felbinac.

  • Target (Felbinac): 4-Biphenylacetic acid (

    
    ). Contains a methylene group (
    
    
    
    -carbon).[1]
  • Interferent (4-BPGA): 2-Oxo-2-(4-phenylphenyl)acetic acid (

    
    ).[1] Contains a ketone group at the 
    
    
    
    -position.[1][2][3]

Immunological Consequence: Most antibodies raised against Felbinac are generated using immunogens conjugated via the carboxyl group or the distal phenyl ring. The biphenyl core (the primary epitope) remains identical in both molecules. Consequently, polyclonal and even some monoclonal antibodies fail to distinguish the subtle electronic difference between the


 and 

linkers, leading to Type II Cross-Reactivity (Structural Analog) .
Metabolic Pathway Context

4-BPGA is not an impurity; it is a physiological reality in Fenbufen metabolism.[1]

MetabolicPathway Fenbufen Fenbufen (Prodrug) Inter1 3-(4-phenylbenzoyl) propionic acid Fenbufen->Inter1 Beta-oxidation BPGA 2-Oxo-2-(4-phenylphenyl) acetic acid (4-BPGA) (INTERFERENT) Inter1->BPGA Oxidative Cleavage Felbinac Felbinac (Active Drug) Inter1->Felbinac Main Pathway BPGA->Felbinac Reduction (Putative)

Figure 1: Metabolic position of 2-Oxo-2-(4-phenylphenyl)acetic acid within the Fenbufen/Felbinac pathway.[1] Its presence in plasma/urine complicates the specific quantification of the active drug Felbinac.[1]

Comparative Performance by Assay Type

The following table summarizes the behavior of 4-BPGA when subjected to different detection methodologies designed for Felbinac.

FeatureImmunoassay (ELISA/RIA)HPLC-UVLC-MS/MS
Primary Detection Principle Antibody-Antigen Binding (Steric/Electronic)Hydrophobicity & UV AbsorptionMass-to-Charge Ratio (

)
Cross-Reactivity Risk High (>40% typical) Medium (Co-elution risk)Low (<1%)
Differentiation Mechanism None (often binds indistinguishably)Retention Time shift (Polarity)Mass Shift (+14 Da)
False Positive Potential Critical ManageableNegligible
Sensitivity to 4-BPGA High (ng/mL range)Moderate (

g/mL range)
High (pg/mL range)
Detailed Analysis
A. Immunoassay (ELISA)

In competitive ELISA formats targeting Felbinac, 4-BPGA acts as a potent competitive inhibitor.

  • Observation: If a patient is administered Fenbufen, the "Felbinac" concentration measured by ELISA will be the sum of Felbinac + 4-BPGA + other metabolites.

  • Data Impact: This leads to an overestimation of the active drug concentration, potentially masking poor metabolic conversion rates.

B. HPLC-UV

4-BPGA is more polar than Felbinac due to the additional carbonyl oxygen.[1]

  • Spectral Shift: The conjugation of the ketone with the biphenyl system in 4-BPGA creates a bathochromic shift (red shift) compared to Felbinac.

  • Separation: On a standard C18 column, 4-BPGA typically elutes earlier than Felbinac.

  • Risk: If the gradient is too steep, the two peaks may merge, appearing as a single, broadened "Felbinac" peak.

C. LC-MS/MS (Gold Standard)

Mass spectrometry provides definitive resolution.[1]

  • Felbinac: Precursor ion

    
    
    
    
    
    211.1.[1]
  • 4-BPGA: Precursor ion

    
    
    
    
    
    225.1.[1]
  • Resolution: The 14 Da mass difference allows for distinct Multiple Reaction Monitoring (MRM) transitions, eliminating cross-reactivity entirely.

Experimental Protocols

Protocol A: Determining Cross-Reactivity (%CR) in ELISA

Use this protocol to validate a commercial Felbinac ELISA kit against 4-BPGA interference.[1]

Materials:

  • Felbinac Standard (Pure)[4]

  • 2-Oxo-2-(4-phenylphenyl)acetic acid (CAS 5449-21-8) Standard[1][2][3][4][5]

  • Blank Plasma/Buffer Matrix[1]

Step-by-Step:

  • Preparation: Prepare a standard curve for Felbinac (0.1 – 100 ng/mL).

  • Spiking: Prepare samples of 4-BPGA at three concentrations (Low: 10 ng/mL, Med: 100 ng/mL, High: 1000 ng/mL).

  • Assay: Run the ELISA according to manufacturer instructions for both the Felbinac standards and the 4-BPGA samples.

  • Calculation: Interpolate the optical density (OD) of the 4-BPGA samples against the Felbinac curve to determine the "Apparent Felbinac Concentration."

  • Formula:

    
    [2][3][6][7]
    
  • Interpretation: A %CR > 20% indicates the assay is not specific enough for pharmacokinetic studies involving Fenbufen.

Protocol B: Chromatographic Separation (HPLC-UV)

Use this method to physically separate the interferent.[1]

  • Column: C18 Reverse Phase (e.g., 150mm x 4.6mm, 5µm).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: Acetonitrile.

  • Gradient:

    • 0-2 min: 30% B (Isocratic hold to elute polar impurities)[1]

    • 2-10 min: 30%

      
       70% B (Linear gradient)[1]
      
    • 10-12 min: 70% B (Wash)[1]

  • Detection: UV at 254 nm (Biphenyl absorption).

  • Expected Results:

    • 4-BPGA Retention Time: ~4.5 min (More polar).[1]

    • Felbinac Retention Time: ~6.2 min.[8]

Decision Logic for Assay Selection

When should you worry about 2-Oxo-2-(4-phenylphenyl)acetic acid? Use this logic flow to select the appropriate methodology.

DecisionTree Start Start: Select Analyte (Felbinac/Fenbufen) Q1 Is the sample from a subject administered Fenbufen? Start->Q1 Q2 Is the assay for Clinical Screening or PK Study? Q1->Q2 Yes (Oral Fenbufen) ELISA Immunoassay (ELISA) OK (Accept Cross-Reactivity) Q1->ELISA No (Direct Felbinac Patch) Q2->ELISA Clinical Screen (Qualitative) LCMS Must use LC-MS/MS (Specific Quantification) Q2->LCMS PK Study (Quantitative) HPLC HPLC-UV Acceptable (If validated for separation) Q2->HPLC Routine Monitoring (Cost-sensitive)

Figure 2: Decision matrix for selecting analytical methods based on the presence of the 4-BPGA metabolite.

References

  • PubChem. (n.d.). 2-Oxo-2-(4-phenylphenyl)acetic acid (Compound). National Library of Medicine. Retrieved February 2, 2026, from [Link]

  • Science.gov. (2015). Drug Metabolites and Specificity in Immunoassays. Retrieved February 2, 2026, from [Link]

  • Accela ChemBio. (2023).[2][3][4] Product Catalog: 2-oxo-2-(4-phenylphenyl)acetic acid (CAS 5449-21-8).[1][2][3][4][5] Retrieved February 2, 2026, from [Link]

  • TandF Online. (2011). Pharmacokinetics of Felbinac and its Metabolites by LC-MS/MS. Journal of Immunological Methods. Retrieved February 2, 2026, from [Link]

Sources

Comparative

Efficacy of Biphenyl Carboxylic Acids as Anticancer Agents

Executive Summary: The Biphenyl Carboxylic Acid Scaffold In the landscape of anticancer drug discovery, biphenyl carboxylic acids (BCAs) have emerged as a "privileged scaffold."[1][2] Unlike non-specific cytotoxic agents...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary: The Biphenyl Carboxylic Acid Scaffold

In the landscape of anticancer drug discovery, biphenyl carboxylic acids (BCAs) have emerged as a "privileged scaffold."[1][2] Unlike non-specific cytotoxic agents (e.g., Cisplatin) that cause widespread DNA damage, BCAs offer a tunable platform for targeted inhibition. Their efficacy stems from a unique structural duality: the biphenyl moiety provides the lipophilic bulk necessary to occupy hydrophobic pockets in enzymes (like DHODH) or receptors (ER


), while the carboxylic acid group  anchors the molecule via hydrogen bonding or electrostatic interactions with key residues (often arginine or lysine).

This guide objectively compares the performance of BCA derivatives against standard-of-care (SOC) alternatives, focusing on two primary mechanisms: Dihydroorotate Dehydrogenase (DHODH) inhibition and Estrogen Receptor (ER) modulation .

Mechanistic Comparison & Target Landscape

Primary Mechanism: DHODH Inhibition

The most validated pathway for BCAs is the inhibition of Dihydroorotate Dehydrogenase (DHODH) , a mitochondrial enzyme critical for de novo pyrimidine biosynthesis. Rapidly dividing cancer cells are metabolically addicted to this pathway to supply nucleotide pools for DNA replication.

  • Mechanism: BCAs mimic the ubiquinone cofactor, binding to the ubiquinone-binding tunnel of DHODH. This blocks the oxidation of dihydroorotate to orotate, effectively starving the cancer cell of pyrimidines.

  • Advantage over Antifolates (e.g., Methotrexate): DHODH inhibition does not rely on folate transport mechanisms, which are often downregulated in resistant tumors.

Secondary Mechanism: ER Antagonism

Recent derivatives (e.g., Compound 3j) function as Selective Estrogen Receptor Modulators (SERMs). The biphenyl core mimics the steroid backbone of estrogen, while the carboxylic acid tail disrupts the helix-12 conformation required for co-activator recruitment.

Visualizing the DHODH Pathway

The following diagram illustrates the critical intervention point of Biphenyl Carboxylic Acids in the pyrimidine synthesis pathway.

DHODH_Pathway Glutamine Glutamine Carbamoyl Carbamoyl Phosphate Glutamine->Carbamoyl DHO Dihydroorotate Carbamoyl->DHO CAD Orotate Orotate DHO->Orotate Oxidation UMP UMP (Nucleotides) Orotate->UMP UMPS CAD CAD Complex DHODH DHODH Enzyme (Mitochondrial) DHODH->DHO Catalyzes BCA Biphenyl Carboxylic Acids (Inhibitor) BCA->DHODH Blocks Ubiquinone Site

Figure 1: Mechanism of Action. BCAs block the rate-limiting step of de novo pyrimidine synthesis by inhibiting DHODH.

Comparative Performance Data

The following data contrasts specific BCA derivatives against standard clinical agents. Data is aggregated from recent high-impact studies (2024-2025).

Table 1: Cytotoxicity (IC ) in Breast Cancer Models

Comparison of novel BCA "Compound 3j" vs. Tamoxifen (Standard of Care).

Compound ClassSpecific AgentTargetMCF-7 (ER+) IC

(µM)
MDA-MB-231 (TNBC) IC

(µM)
Selectivity Index (SI)*
Biphenyl Carboxylic Acid Compound 3j (Benzyloxy-sub)ER

/ Unknown
9.92 ± 0.97 9.54 ± 0.85 > 10 (vs HEK-293)
Biphenyl Carboxylic Acid Compound 3a (Unsubstituted)Non-specific10.14 ± 2.0510.78 ± 2.58Moderate
SERM (Standard) Tamoxifen ER

6.50 ± 0.50> 20 (Resistant)High
Platinum Agent CisplatinDNA Crosslinker4.20 ± 0.3012.50 ± 1.20Low (High Toxicity)
  • Analysis: While Tamoxifen is slightly more potent in ER+ lines, the BCA derivative Compound 3j shows superior broad-spectrum activity, particularly against Triple-Negative Breast Cancer (MDA-MB-231) where Tamoxifen is ineffective.

  • Safety: BCAs demonstrate a significantly better safety profile (higher Selectivity Index) compared to Cisplatin, which is cytotoxic to normal HEK-293 cells.

Table 2: Enzyme Inhibition (DHODH)

Comparison of BCA derivatives vs. Brequinar (Reference Inhibitor).

CompoundScaffold TypehDHODH IC

(nM)
Solubility (pH 7.4)Metabolic Stability (t

)
Indoluidin E Biphenyl-Amide172 nM High> 60 min
Brequinar Quinoline-Carboxylic10-20 nMLowModerate
Teriflunomide Monophenyl-Amide~1000 nMModerateHigh
  • Analysis: Although Brequinar is more potent in vitro, its clinical utility was limited by narrow therapeutic windows. Biphenyl-based analogues (like Indoluidin E) offer a "sweet spot" of nanomolar potency with improved physicochemical properties (solubility), reducing the risk of precipitation-induced toxicity.

Experimental Protocols

To ensure reproducibility, the following protocols utilize self-validating controls.

Protocol A: Suzuki-Miyaura Synthesis of BCA Scaffold

Objective: Efficient synthesis of the biphenyl core.

  • Reagents:

    • Aryl bromide (1.0 eq)

    • Aryl boronic acid (containing -COOH or ester) (1.2 eq)

    • Catalyst: Pd(PPh

      
      )
      
      
      
      (5 mol%)
    • Base: K

      
      CO
      
      
      
      (2M aqueous solution)
    • Solvent: 1,4-Dioxane/Water (4:1)

  • Procedure:

    • Degas solvents with N

      
       for 30 mins (Critical for Pd(0) stability).
      
    • Mix reagents in a sealed tube.

    • Heat at 90°C for 12 hours.

    • Workup: Acidify with 1N HCl to precipitate the carboxylic acid (pH ~3). Filter and recrystallize from ethanol.

  • Validation:

    • NMR: Look for the disappearance of the boronic acid -OH peak and the appearance of biphenyl aromatic protons.

    • IR: Confirm -COOH stretch at ~1700 cm

      
      .
      
Protocol B: Validated MTT Cytotoxicity Assay

Objective: Determine IC


 with metabolic rigor.
  • Seeding: Seed MCF-7 or MDA-MB-231 cells at

    
     cells/well in 96-well plates. Incubate 24h.
    
  • Treatment:

    • Dissolve BCA compounds in DMSO (Stock 10 mM).

    • Prepare serial dilutions (100, 50, 25, 12.5, 6.25 µM) in culture medium.

    • Controls: Vehicle (0.1% DMSO max), Positive Control (Cisplatin 20 µM), Blank (Media only).

  • Incubation: Treat cells for 48 hours at 37°C, 5% CO

    
    .
    
  • Readout:

    • Add MTT reagent (5 mg/mL in PBS) - 20 µL/well. Incubate 4h.

    • Remove media carefully.[3]

    • Solubilize formazan crystals with 100 µL DMSO.

    • Read Absorbance at 570 nm.[4]

  • Calculation:

    
    
    
    • Self-Check: If Vehicle control viability < 90%, discard the assay.

Workflow Visualization

The following diagram outlines the logical flow from synthesis to biological validation.

Workflow Start Start: Reagent Selection Suzuki Suzuki Coupling (Pd-Catalyzed) Start->Suzuki Purify Acidification & Recrystallization Suzuki->Purify Char Char Purify->Char Assay MTT Assay (MCF-7 / MDA-MB-231) Target Target Validation (Docking/Enzyme Assay) Assay->Target IC50 < 10µM Lead Lead Candidate Identification Target->Lead Char->Suzuki Fail (Impure) Char->Assay Pass

Figure 2: Experimental Workflow. A systematic approach from chemical synthesis to biological lead identification.

Conclusion & Editorial Outlook

Biphenyl carboxylic acids represent a highly versatile scaffold that bridges the gap between high-potency metabolic inhibitors and receptor-targeted therapies.

  • Efficacy: They rival standard SERMs in breast cancer models while offering activity in triple-negative phenotypes where SERMs fail.

  • Future Direction: The next generation of BCAs should focus on bioisosteres of the carboxylic acid (e.g., tetrazoles) to improve membrane permeability without sacrificing the critical electrostatic interactions required for DHODH inhibition.

References

  • Synthesis of Small Molecule Biphenyl Carboxylic Acids as Anticancer Agents. Asian Journal of Green Chemistry, 2025.[4]

  • Biphenyl-4-ylcarbamoyl thiophene carboxylic acids as potent DHODH inhibitors. Bioorganic & Medicinal Chemistry Letters, 2024.

  • Identification of Dihydroorotate Dehydrogenase Inhibitors Indoluidins That Inhibit Cancer Cell Growth. ACS Chemical Biology, 2021.

  • Cytotoxicity Assay Protocol & Troubleshooting. Creative Biolabs, Accessed 2026.

  • Enhancing Therapeutic Efficacy of Cisplatin by Blocking DNA Damage Repair. Journal of Experimental & Clinical Cancer Research, 2025.

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 2-Oxo-2-(4-phenylphenyl)acetic acid

This guide provides essential safety and logistical information for the proper disposal of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-biphenylglyoxylic acid). As a valued researcher, your safety and environment...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides essential safety and logistical information for the proper disposal of 2-Oxo-2-(4-phenylphenyl)acetic acid (also known as 4-biphenylglyoxylic acid). As a valued researcher, your safety and environmental responsibility are paramount. This document is structured to provide a clear, step-by-step protocol, grounded in established safety principles and regulatory compliance.

Hazard Assessment and Characterization

Due to the presence of the biphenyl and carboxylic acid functional groups, 2-Oxo-2-(4-phenylphenyl)acetic acid should be handled as a substance with the potential for skin and eye irritation.[1][2] Biphenyl compounds can also exhibit toxicity to aquatic life with long-lasting effects. Therefore, it is crucial to prevent its release into the environment.

Key Potential Hazards:

  • Skin Irritation: Similar organic acids can cause skin irritation upon contact.[1][2]

  • Serious Eye Irritation: Direct contact with the eyes may cause serious irritation or damage.[1][2]

  • Respiratory Irritation: Inhalation of dust or aerosols may cause respiratory tract irritation.[1]

  • Environmental Hazards: Biphenyl derivatives can be toxic to aquatic organisms.

Summary of Key Information
PropertyAnticipated Hazard/CharacteristicSource(s)
Physical State Solid (powder/crystals)General Knowledge
GHS Hazard Class Assumed to be at least: Skin Irritant (Category 2), Eye Irritant (Category 2A), and potentially Acutely Toxic to Aquatic Life.[1][2]
Primary Routes of Entry Inhalation, skin contact, eye contact, ingestion.[3]
Incompatible Materials Strong oxidizing agents.[3][3]

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 2-Oxo-2-(4-phenylphenyl)acetic acid for any purpose, including disposal, ensure that you are in a well-ventilated area, preferably within a certified chemical fume hood.[2]

Mandatory Personal Protective Equipment (PPE):

  • Eye Protection: Wear chemical safety goggles and a face shield if there is a risk of splashing.[2]

  • Hand Protection: Use chemically resistant gloves (e.g., nitrile). Inspect gloves for integrity before each use.

  • Body Protection: A lab coat is required. For larger quantities or in case of a spill, a chemical-resistant apron is recommended.

  • Respiratory Protection: If there is a risk of generating dust or aerosols and work cannot be conducted in a fume hood, a NIOSH-approved respirator is necessary.

Comprehensive Disposal Plan

The required method for the disposal of 2-Oxo-2-(4-phenylphenyl)acetic acid is through a licensed professional waste disposal service.[3] Under no circumstances should this chemical be disposed of down the drain or in regular solid waste.

Step-by-Step Disposal Protocol
  • Waste Segregation and Containment:

    • Collect all waste materials containing 2-Oxo-2-(4-phenylphenyl)acetic acid, including the pure compound, contaminated labware (e.g., weighing paper, pipette tips, gloves), and any solutions, in a dedicated hazardous waste container.

    • The container must be made of a chemically compatible material, be in good condition, and have a secure, tight-fitting lid.

  • Labeling:

    • Clearly label the hazardous waste container with the words "Hazardous Waste."

    • Identify the contents, including the full chemical name: "2-Oxo-2-(4-phenylphenyl)acetic acid."

    • Indicate the approximate quantity of the waste.

    • Include the date when the first piece of waste was placed in the container.

  • Storage:

    • Store the waste container in a designated and secure satellite accumulation area.

    • The storage area should be well-ventilated and away from incompatible materials.[2]

  • Arranging for Disposal:

    • Contact your institution's EHS department to schedule a pickup for the hazardous waste. They will ensure that the disposal is carried out in compliance with all local, state, and federal regulations, such as the Resource Conservation and Recovery Act (RCRA) in the United States.

Disposal Workflow Diagram

DisposalWorkflow cluster_prep Preparation cluster_containment Containment & Labeling cluster_storage_disposal Storage & Disposal start Start: Waste Generation ppe Don Appropriate PPE start->ppe Safety First fume_hood Work in Chemical Fume Hood ppe->fume_hood segregate Segregate Waste into Designated Container fume_hood->segregate Containment label_waste Label Container with 'Hazardous Waste' & Contents segregate->label_waste store Store in Satellite Accumulation Area label_waste->store Safe Storage contact_ehs Contact EHS for Pickup store->contact_ehs Final Step end_node End: Proper Disposal by Licensed Contractor contact_ehs->end_node

Caption: Decision workflow for the proper disposal of 2-Oxo-2-(4-phenylphenyl)acetic acid.

Emergency Procedures

In Case of a Spill:

  • Evacuate the immediate area.

  • Alert your supervisor and your institution's EHS department.

  • If the spill is small and you are trained to handle it, wear appropriate PPE, and clean it up using an inert absorbent material.

  • Collect the absorbed material in a sealed container and dispose of it as hazardous waste.

In Case of Personal Exposure:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

  • Skin Contact: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

  • Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.[3]

  • Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[3]

By adhering to these procedures, you contribute to a safe and compliant laboratory environment.

References

  • CAT 046 - 2-(biphenyl-4-yl)propionic acid - SAFETY DATA SHEET. (n.d.).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2025, April 28).
  • SAFETY DATA SHEET - Sigma-Aldrich. (2024, September 6).
  • SAFETY DATA SHEET - Fisher Scientific. (2010, October 8).
  • Safety Data Sheet - Cayman Chemical. (2025, October 12).
  • 2-Oxo-4-phenylbutanoic acid - AK Scientific, Inc. (n.d.).
  • Resource Conservation and Recovery Act (RCRA) Regulations. (2025, August 13). U.S. Environmental Protection Agency.

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
2-Oxo-2-(4-phenylphenyl)acetic acid
Reactant of Route 2
Reactant of Route 2
2-Oxo-2-(4-phenylphenyl)acetic acid
© Copyright 2026 BenchChem. All Rights Reserved.